2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one

• CAS: 133882-98-1

Core Science & Biosynthesis

The Biological Significance of Guanidinohydantoin: A Technical Guide for Researchers

An In-depth Exploration of a Key Oxidative DNA Lesion: From Formation to Analysis

Abstract

Guanidinohydantoin (Gh) is a significant product of oxidative damage to guanine in DNA, arising from the further oxidation of the common lesion 8-oxo-7,8-dihydroguanine (8-oxoG). Recognized for its potent mutagenicity and its ability to impede DNA replication and transcription, Gh represents a critical challenge to genomic integrity. This technical guide provides an in-depth examination of the biological role of Guanidinohydantoin, tailored for researchers, scientists, and professionals in drug development. We will traverse the chemical origins of Gh, its profound impact on DNA structure and function, the cellular mechanisms evolved to counteract its deleterious effects, and the analytical methodologies essential for its study. This document synthesizes current knowledge to offer both foundational understanding and practical insights for the scientific community investigating oxidative stress, DNA repair, and carcinogenesis.

Introduction and Nomenclature

Cellular DNA is under constant assault from both endogenous and exogenous sources of reactive oxygen species (ROS), which can induce a wide array of modifications to the DNA bases. Guanine, having the lowest redox potential among the four DNA bases, is particularly susceptible to oxidative attack[1]. A primary and well-studied product of this damage is 8-oxo-7,8-dihydroguanine (8-oxoG). However, 8-oxoG itself has a lower oxidation potential than guanine, making it a hotspot for further oxidation[1]. This "hyperoxidation" leads to a class of more complex lesions, prominently featuring the hydantoins: Guanidinohydantoin (Gh) and its structural isomer, spiroiminodihydantoin (Sp)[1][2][3].

While the topic of this guide was specified as "2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one," the vast body of scientific literature identifies the biologically significant DNA lesion derived from guanine oxidation as Guanidinohydantoin (Gh) . The systematic IUPAC name for the core structure of Guanidinohydantoin is 2-amino-1,5-dihydro-4H-imidazol-4-one . The initial query likely refers to a specific tautomer or an unconventional naming of the Gh structure. Tautomerism is a key feature of Gh, with multiple forms being possible; theoretical calculations have explored the stability of at least nine potential tautomers, with the most stable forms depending on the chemical environment[2][4]. For clarity and adherence to scientific convention, this guide will use the standard nomenclature, Guanidinohydantoin (Gh), to refer to this DNA lesion.

Gh is considered a more potent threat to genomic stability than its precursor, 8-oxoG. It is strongly mutagenic, inducing G→C and G→T transversion mutations, and acts as a formidable block to DNA replication, making it a lesion of significant interest in the fields of cancer biology and toxicology[1][5].

Biochemical Formation of Guanidinohydantoin

The formation of Gh is a multi-step process initiated by oxidative stress. The pathway is critically dependent on the chemical environment, particularly pH, and the structural context of the DNA (single-stranded vs. double-stranded).

The Precursor: 8-oxo-7,8-dihydroguanine (8-oxoG)

The journey to Gh begins with the two-electron oxidation of a guanine base within the DNA strand, forming 8-oxoG. This initial lesion is ubiquitous and serves as a key biomarker for systemic oxidative stress.

Hyperoxidation to a Common Intermediate

Due to its low redox potential, 8-oxoG is readily oxidized further. This subsequent oxidation proceeds through a proposed common intermediate, 5-hydroxy-8-oxoguanine (5-OH-8-oxoG)[6]. The formation of this intermediate is a critical branching point that determines the ultimate lesion product.

pH-Dependent Partitioning: Gh vs. Sp

The fate of the 5-OH-8-oxoG intermediate is dictated primarily by pH and DNA structure:

• Acidic to Neutral Conditions (Formation of Gh): Under acidic or near-neutral conditions (pH < ~7 in single-stranded DNA, and generally in duplex DNA where the alternative pathway is sterically hindered), the 5-OH-8-oxoG intermediate undergoes hydration at the C6 position. This is followed by the opening of the purine's six-membered ring and subsequent decarboxylation (loss of CO₂), yielding Guanidinohydantoin[3][6].

• Basic Conditions (Formation of Sp): Under neutral to basic conditions (pH > ~7), particularly in single-stranded DNA or unencumbered nucleosides, the 5-OH-8-oxoG intermediate undergoes a 1,2-acyl shift, a rearrangement that results in the formation of the spirocyclic isomer, Spiroiminodihydantoin (Sp)[3][6].

Therefore, the relative abundance of Gh and Sp can be seen as a chemical signature of the environment in which the oxidative damage occurred. Gh is the principal hydantoin product of 8-oxoG oxidation within the context of duplex DNA[2][7].

Figure 1: Simplified pathway of Guanine oxidation to Guanidinohydantoin.

Biological Consequences of Guanidinohydantoin

The formation of a Gh lesion within the DNA duplex has severe functional and structural consequences that underpin its biological toxicity.

DNA Duplex Destabilization

Unlike its precursor 8-oxoG, which has a minimal effect on DNA stability, the Gh lesion profoundly destabilizes the DNA double helix. Experimental measurements have shown that the presence of a single Gh lesion can decrease the melting temperature (Tm) of a DNA duplex by approximately 17°C[1]. This significant disruption is primarily due to a dramatic decrease in the enthalpic stability of the duplex[1].

Lesion Content	ΔTm (°C) vs. Unmodified	ΔΔG° (kcal/mol) vs. Unmodified
Guanine (G)	0	0
8-oxoGuanine (8-oxoG)	~ -1	~ 0
Guanidinohydantoin (Gh)	~ -17	~ -7
Table 1: Thermodynamic destabilization of a DNA duplex by Gh compared to G and 8-oxoG. Data adapted from Manderville et al.[1]

This thermodynamic destabilization is thought to facilitate the recognition of the lesion by DNA repair enzymes[1].

Blockade of DNA Replication and Transcription

Gh acts as a potent roadblock for DNA polymerases. Structural studies of a replicative DNA polymerase in complex with Gh-containing DNA provide a clear molecular explanation for this blockage. The crystal structure (PDB ID: 3L8B) reveals that the Gh lesion is extrahelical , meaning it flips out of the DNA helix and rotates into the major groove[2][5][7]. In this conformation, it is no longer positioned to act as a template for the incoming nucleotide, thereby stalling the polymerase machinery[2][5].

Figure 2: Conceptual diagram of Gh-induced replication block.

Mutagenic Potential

When DNA polymerases do manage to bypass the Gh lesion (translesion synthesis), the process is highly error-prone. Gh preferentially directs the incorporation of purines, with a slight preference for adenine over guanine[2]. This misincorporation leads to a specific mutational signature:

• G•C → T•A transversions (if adenine is incorporated)

• G•C → C•G transversions (if guanine is incorporated)

Structural analysis suggests that when Gh is in a syn conformation, it presents a hydrogen bonding pattern similar to that of thymine, which helps to explain the propensity for adenine insertion[2][5]. The flexible nature of the guanidinium group allows for different conformations that can lead to mispairing with either guanine or adenine, accounting for both types of transversion mutations[2].

Cellular Repair of Guanidinohydantoin

To mitigate the toxic and mutagenic effects of lesions like Gh, cells have evolved sophisticated DNA repair mechanisms. Gh is a substrate for two major repair pathways: Base Excision Repair (BER) and Nucleotide Excision Repair (NER)[8][9][10].

Base Excision Repair (BER)

BER is the primary pathway for repairing small, non-helix-distorting base lesions. The process is initiated by a DNA glycosylase that recognizes and excises the damaged base.

• Key Enzymes: The human DNA glycosylases NEIL1 (Nei-like DNA glycosylase 1) and NEIL2 are highly proficient at recognizing and removing hydantoin lesions, including Gh[11][12][13]. NEIL1, in particular, shows robust activity against Gh[11][13].

• Mechanism of NEIL1 Action: NEIL1 is a bifunctional glycosylase. Its action involves two key steps:

  • Glycosylase Activity: It cleaves the N-glycosidic bond connecting the Gh base to the deoxyribose sugar, creating an apurinic/apyrimidinic (AP) site.

  • AP Lyase Activity: It then cleaves the phosphodiester backbone at the 3' side of the AP site via a β,δ-elimination mechanism.

• Completion of Repair: Following NEIL1 action, the resulting single-strand break with a 3'-phosphate end is processed by other BER enzymes, including Polynucleotide Kinase (PNK) to prepare the end, DNA polymerase to fill the gap, and DNA ligase to seal the nick[11].

Figure 3: Base Excision Repair (BER) pathway for a Guanidinohydantoin lesion.

Kinetic studies have quantified the rate of Gh excision by NEIL1, revealing that it is a highly efficient process. The rate, however, can be influenced by the base opposite the lesion and the DNA structural context (e.g., duplex, bubble, or bulge)[11][13][14].

DNA Context	NEIL1 Excision Rate (k₂) for Gh	Temperature
Single-Stranded DNA	0.40 ± 0.03 min⁻¹	37°C
Bubble Structure	35 ± 1.6 min⁻¹	25°C
Bulge Structure	1.8 ± 0.2 min⁻¹	25°C
Duplex (vs. A)	98 ± 10 min⁻¹	37°C
Duplex (vs. C)	185 ± 16 min⁻¹	37°C
Duplex (vs. G)	189 ± 18 min⁻¹	37°C
Duplex (vs. T)	356 ± 36 min⁻¹	37°C
Table 2: Representative single-turnover kinetic rate constants for NEIL1-mediated excision of Gh in various DNA contexts. Data adapted from Fleming et al. and Krishnamurthy et al.[11][13]

Nucleotide Excision Repair (NER)

While BER is often associated with smaller lesions, there is compelling evidence that Gh is also a substrate for the NER pathway[8][9]. NER typically handles bulky, helix-distorting adducts. The recognition of Gh by NER suggests that despite its non-bulky nature, the thermodynamic and structural perturbations it induces are significant enough to be recognized by the NER damage-sensing protein complex, XPC-RAD23B. Studies have shown that BER and NER can compete for binding to and repairing Gh lesions, with the relative contribution of each pathway potentially depending on the local availability of their respective protein factors[10][12][15].

Guanidinohydantoin as a Biomarker of Oxidative Stress

The formation of Gh is a direct consequence of oxidative damage that has progressed beyond the initial 8-oxoG stage. This positions Gh as a potential biomarker for severe or persistent oxidative stress. Because DNA repair products are often excised and excreted in urine, urinary levels of Gh could serve as a non-invasive indicator of whole-body oxidative DNA damage.

While 8-oxoG is the most commonly measured biomarker, the detection of Gh could provide more specific information about the type and intensity of oxidative stress. For example, studies in mouse models of inflammation-associated colitis have detected Gh lesions in liver and colon tissues, albeit at levels approximately 100 times lower than 8-oxoG[9][16]. The development of sensitive analytical methods is key to exploring the utility of Gh as a clinical biomarker for diseases associated with oxidative stress, such as cancer, neurodegenerative disorders, and chronic inflammatory conditions[17][18].

Methodologies for the Study of Guanidinohydantoin

The study of Gh in a research setting requires specialized chemical and analytical techniques. This section provides an overview and representative protocols for the synthesis and analysis of Gh.

Chemical Synthesis of Guanidinohydantoin Standards

Accurate quantification requires pure chemical standards. Gh can be synthesized from its precursors, 2'-deoxyguanosine-5'-triphosphate (dGTP) or 8-oxo-dGTP. The final product is pH-dependent.

Representative Protocol: Synthesis of dGhTP from dOGTP

This protocol is adapted from the methodology described by Burrows et al.[19] and is intended for the synthesis of the triphosphate form.

• Reaction Setup: Prepare a solution of 8-oxo-7,8-dihydro-2'-deoxyguanosine-5'-triphosphate (dOGTP) (e.g., 0.08 µmol) in 100 µL of 75 mM potassium phosphate buffer adjusted to pH 4.4 .

• Oxidant Addition: Add 100 µL of 40 mM potassium persulfate (K₂S₂O₈).

• Photolysis: Irradiate the solution with a short-wavelength UV lamp (e.g., 254 nm) at a distance of 7-8 cm for 30 minutes at room temperature. The persulfate generates sulfate radicals (SO₄•⁻) upon photolysis, which act as the one-electron oxidant.

• Desalting: After irradiation, pass the reaction mixture through a size-exclusion column (e.g., Sephadex G-25) to remove salts.

• Purification by HPLC:

  • Column: C18 reversed-phase column (e.g., 4.6 mm × 250 mm).

  • Mobile Phase A: 5 mM tetrabutylammonium sulfate and 10 mM sodium phosphate, pH 7.0.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A linear gradient from 5% to 20% Mobile Phase B over 40 minutes.

  • Flow Rate: 1 mL/min.

  • Detection: UV at 220 nm.

• Verification: Confirm the identity of the purified dGhTP using negative ion electrospray ionization mass spectrometry (ESI-MS). The expected mass-to-charge ratio (m/z) for the [M-H]⁻ ion is 512.

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the sensitive and specific quantification of DNA adducts like Gh in complex biological matrices such as urine or tissue digests.

Representative Protocol: Analysis of Gh in Urine

Part A: Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Pre-treatment: Thaw a urine sample (e.g., 500 µL) and bring to room temperature. Centrifuge to remove particulates. Add an internal standard (isotopically labeled Gh, if available).

• Sample Loading: Dilute the urine sample 1:1 with an appropriate buffer (e.g., 50 mM ammonium acetate, pH 6) and load it onto the conditioned SPE cartridge[7].

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of methanol in water) to remove salts and highly polar interferences.

• Elution: Elute the analytes of interest with an appropriate solvent (e.g., methanol or acetonitrile, potentially with a small amount of acid or base depending on the sorbent).

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial LC mobile phase (e.g., 1 mM ammonium acetate with 0.1% formic acid)[7].

Part B: LC-MS/MS Analysis

• Chromatography:

  • Column: A reversed-phase C18 or PFP (pentafluorophenyl) column suitable for polar analytes (e.g., 150 mm x 2.0 mm, < 3 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid or 1 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

  • Gradient: A shallow gradient optimized to resolve Gh from isomers and matrix components. For example, start at 2-5% B, hold for 1-2 minutes, ramp to 50-70% B over 8-10 minutes, then wash and re-equilibrate.

  • Flow Rate: 0.2 - 0.4 mL/min.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions must be optimized for Gh. Based on its structure (deoxynucleoside form, dGh, has a protonated mass of ~274.1 g/mol ), likely transitions would involve the precursor ion [M+H]⁺ and characteristic product ions resulting from fragmentation (e.g., loss of the deoxyribose sugar).

    • Precursor Ion (Q1): m/z 274.1 (for dGh)

    • Product Ions (Q3): These must be determined empirically by infusing a pure standard. A common fragment is the base itself (m/z ~158.1) resulting from the loss of the deoxyribose moiety (-116 Da). Other fragments would also be monitored for confirmation.

  • Optimization: The cone voltage and collision energy for each MRM transition must be optimized on the specific instrument to achieve maximum sensitivity[24][25].

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The Mechanistic Role of 2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol) in Oxidative Stress

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The molecule 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one , commonly known as Creatol (CTL) or 5-hydroxycreatinine, represents a critical intersection between endogenous metabolism and oxidative stress pathology[1]. While traditionally viewed merely as a metabolic waste product, creatinine (Crn) is now recognized as a potent, intrinsic scavenger of the highly reactive hydroxyl radical (•OH). The non-enzymatic oxidation of creatinine by •OH yields creatol, making it a highly stable and quantifiable biomarker for whole-body oxidative stress[2].

This whitepaper dissects the mechanism of action behind creatol formation, details the self-validating analytical protocols required for its quantification, and explores the therapeutic implications of targeting this pathway in chronic kidney disease (CKD) and renal allograft rejection[3][4].

Mechanistic Action: Creatinine as an Intrinsic Hydroxyl Radical Scavenger

The hydroxyl radical (•OH) is the most reactive oxygen species (ROS) in biological systems, capable of inducing severe damage to DNA, proteins, and lipid membranes. Because •OH has a half-life of mere nanoseconds, direct in vivo measurement is impossible.

Mammalian systems utilize creatinine as a ubiquitous, intrinsic •OH scavenger[5]. The mechanism of action follows a distinct, non-enzymatic oxidative pathway:

• Scavenging Event : Creatinine reacts directly with •OH in a 1:1 stoichiometric ratio.

• Adduct Formation : This reaction produces creatol (CTL) and demethylcreatinine (DMC) in roughly equal proportions[5].

• Downstream Decomposition : Under sustained oxidative stress, creatol further decomposes into methylguanidine (MG) , a well-documented uremic toxin responsible for systemic complications in renal failure[6].

Oxidative metabolic pathway of creatinine scavenging hydroxyl radicals to form Creatol.

Diagnostic Superiority: Creatol vs. Traditional Oxidative Biomarkers

Historically, 8-hydroxydeoxyguanosine (8-OHdG) has been the gold standard for assessing •OH damage. However, 8-OHdG only reflects localized oxidative damage within the nucleus and mitochondria[2].

Because creatinine is distributed evenly throughout total body water (including the cytosol and extracellular fluid), the formation of creatol provides a vastly superior, holistic measurement of total systemic •OH burden[2]. The molar ratio of (CTL + MG)/Crn in urine and serum is now utilized as a highly sensitive prognostic indicator for the progression of CKD and early-stage renal allograft rejection[3][4].

Quantitative Data: Daily Hydroxyl Radical Scavenging Capacity

The table below summarizes the quantitative shift in the creatinine oxidative pathway between healthy physiological states and chronic kidney disease models[2][5].

Physiological State	% of Daily Crn Used to Scavenge •OH	Scavenged •OH / Crn Ratio (mmole/mole)	Serum Creatol Levels	Clinical Implication
Healthy Mammals	0.4% – 0.6%	4.4 – 6.0	Undetectable	Homeostatic ROS clearance.
Early-Stage CKD	1.0% – 1.5%	15.0 – 30.0	Trace / Rising	Early indicator of renal oxidative stress.
Severe CKD / Renal Failure	Up to 3.0%	Up to 60.0	Highly Elevated	Accumulation of toxic MG; disease progression.

Experimental Methodology: Self-Validating HPLC Protocol

To accurately quantify the (CTL + MG)/Crn ratio, researchers must overcome the fact that creatol and methylguanidine lack strong natural chromophores or fluorophores. The following High-Performance Liquid Chromatography (HPLC) protocol utilizes pre-column derivatization to ensure high-fidelity, self-validating quantification[3].

Step-by-Step Analytical Workflow

• Sample Collection & Stabilization : Collect 24-hour urine or serum samples. Causality: 24-hour urine is strictly required over spot testing to negate diurnal variations in creatinine excretion. Samples must be immediately frozen at −70°C to prevent ex vivo auto-oxidation[4].

• Deproteinization : Treat the sample with 10% Trichloroacetic Acid (TCA) and vortex. Causality: TCA precipitates high-molecular-weight proteins that would otherwise irreversibly bind to the HPLC stationary phase and quench downstream fluorescence[4].

• Centrifugation : Centrifuge at 10,000 × g for 10 minutes at 4°C. Extract the clear supernatant.

• Derivatization : React the supernatant with 9,10-phenanthrenequinone under highly alkaline conditions (pH > 10). Causality: This specific reagent selectively condenses with monosubstituted guanidines (like CTL and MG) to form highly fluorescent adducts, lowering the limit of detection to the picomolar range[3].

• HPLC Separation : Inject the derivatized sample into a reversed-phase C18 column using an isocratic mobile phase.

• Fluorescence Detection : Measure fluorescence at an excitation wavelength of 395 nm and an emission wavelength of 470 nm.

Step-by-step HPLC workflow for the quantification of Creatol and Methylguanidine.

Therapeutic Horizon: Overcoming the Methylguanidine Bottleneck

While creatinine is an effective endogenous antioxidant, its mechanism of action is inherently flawed under conditions of severe oxidative stress. As •OH levels surge during renal failure or paraquat poisoning, the massive conversion of creatinine to creatol leads to a secondary bottleneck: the pathological accumulation of the uremic toxin methylguanidine (MG)[5][6].

The Role of NZ-419 (5-hydroxy-1-methylhydantoin)

To uncouple •OH scavenging from uremic toxicity, drug development has pivoted toward structural analogs of the creatinine pathway. NZ-419 (5-hydroxy-1-methylhydantoin) is a downstream creatinine metabolite that acts as a superior intrinsic antioxidant[5].

Unlike creatinine, when NZ-419 scavenges •OH, it does not decompose into methylguanidine. Oral administration of NZ-419 in rat models of CKD has been shown to successfully scavenge systemic •OH, halt the progression of renal failure, and significantly lower the (CTL + MG)/Crn ratio by outcompeting endogenous creatinine for •OH binding sites[7].

Conclusion

The identification of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (creatol) has fundamentally shifted our understanding of creatinine from a passive waste product to an active participant in redox homeostasis. For researchers and clinicians, the precise quantification of the creatol pathway offers an unparalleled window into systemic oxidative stress. Furthermore, understanding the mechanistic limitations of this pathway—specifically the toxic generation of methylguanidine—has paved the way for next-generation antioxidant therapeutics like NZ-419 in the management of chronic kidney disease.

References

• Title: Creatol | C4H7N3O2 | CID 124266 - PubChem Source: nih.gov URL:[Link]

• Title: Mechanisms Underlying Early Rapid Increases in Creatinine in Paraquat Poisoning Source: nih.gov / plos.org URL:[Link]

• Title: Urinary Excretion of Creatol, an In Vivo Biomarker of Hydroxyl Radical, in Patients with Chronic Renal Failure Source: tandfonline.com URL:[Link]

• Title: Evaluation of oxidative stress markers for the early diagnosis of allograft rejection in feline renal allotransplant recipients with normal renal function Source: nih.gov URL:[Link]

• Title: Creatinine and HMH (5-hydroxy-1-methylhydantoin, NZ-419) as intrinsic hydroxyl radical scavengers Source: jst.go.jp URL:[Link]

• Title: Daily hydroxyl radical scavenging capacity of mammals Source: ddtjournal.com URL:[Link]

• Title: Creatinine and HMH (5-hydroxy-1-methylhydantoin, NZ-419) as intrinsic hydroxyl radical scavengers (PubMed) Source: nih.gov URL:[Link]

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chemical structure and properties of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one

An In-depth Technical Guide to 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one: Structure, Properties, and Scientific Context

Foreword: The compound 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one represents a fascinating, yet sparsely documented, chemical entity at the intersection of heterocyclic chemistry and biological systems. This guide provides a comprehensive, predictive analysis of its structure, properties, and potential significance. By integrating data from structurally analogous compounds, particularly creatinine and other substituted imidazoles, with fundamental chemical principles, we construct a robust scientific profile to empower researchers and drug development professionals in their exploratory work. This document is structured to provide not just data, but a causal understanding of the molecule's behavior.

Molecular Structure and Tautomerism: A Dynamic Core

The defining characteristic of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one is its potential for rich tautomeric diversity. The relative populations of these tautomers are critical as they dictate the molecule's reactivity, hydrogen bonding capabilities, and ultimately, its biological function. The primary equilibria involve keto-enol and amino-imino forms.

The presence of a hydroxyl group at the C4 position, adjacent to a carbonyl at C5, establishes a classic keto-enol system. Furthermore, the 2-amino group, being part of a guanidinyl system, can exist in the imino form. This interplay gives rise to several potential tautomers, with the keto-amino form generally expected to be the most stable in aqueous environments.

Caption: Key tautomeric equilibria of the core imidazolone structure.

The stability of these forms is influenced by solvent polarity and pH. The enol form may gain stability through the formation of a more conjugated system, while intramolecular hydrogen bonding can stabilize specific rotamers of the imino tautomer[1]. Computational studies on similar systems suggest that while the amino form is predominant, the imino tautomer can be crucial for specific biological interactions, such as alternative base-pairing in nucleic acids[2].

Physicochemical and Spectroscopic Profile (Predicted)

Due to the limited availability of experimental data for this specific molecule, the following properties are predicted based on its structure and data from analogous compounds like creatinine (2-amino-1-methyl-4H-imidazol-4-one)[3][4] and other substituted imidazoles[5][6][7].

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Rationale / Comparative Compound
Molecular Formula	C₄H₇N₃O₂	-
Molecular Weight	129.12 g/mol	-
pKa₁ (Guanidinium)	~5.0 - 6.0	Similar to creatinine, slightly modified by adjacent groups.
pKa₂ (Hydroxyl)	~10.0 - 11.0	Typical for a secondary alcohol adjacent to a carbonyl.
LogP	-1.5 to -0.5	Increased polarity due to the hydroxyl group compared to creatinine.
Water Solubility	High	Expected to be highly soluble due to multiple H-bond donors/acceptors.
Appearance	White to off-white crystalline solid	Common for similar small heterocyclic molecules[3].

Table 2: Predicted Spectroscopic Data

Technique	Predicted Chemical Shifts / Frequencies	Assignment and Rationale
¹H NMR (D₂O)	δ 3.1-3.3 (s, 3H)δ 4.5-4.7 (s, 1H)	N-CH₃: Singlet, deshielded by the imidazole ring.C4-H: Singlet, characteristic of a proton on a carbon bearing a hydroxyl group.
¹³C NMR (D₂O)	δ 30-35δ 75-80δ 160-165δ 175-180	N-CH₃ C4: Carbon bearing the hydroxyl group.C2: Guanidinyl carbon, highly deshielded.C5: Carbonyl carbon.
FT-IR (KBr, cm⁻¹)	3300-3500 (broad)3100-33001680-17001640-1660	O-H Stretch: Intramolecular and intermolecular H-bonding.N-H Stretch: Primary amine.C=O Stretch: Imidazolone carbonyl.C=N Stretch: Imidazole ring vibration.
Mass Spec (ESI+)	m/z 130.06 [M+H]⁺m/z 112.05 [M+H-H₂O]⁺	Expected protonated molecular ion.Loss of water is a common fragmentation pathway for alcohols.

Proposed Synthesis Protocol: A Constructive Approach

A plausible and efficient route for the synthesis of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one involves the cyclocondensation of a substituted guanidine with an α-keto ester. This method is a variation of established procedures for creating substituted imidazolones[8].

Reaction Scheme: N-methylguanidine reacts with ethyl 2-hydroxy-3-oxobutanoate in the presence of a base. The initial condensation is followed by an intramolecular cyclization and dehydration to yield the target molecule.

Caption: Proposed workflow for the synthesis and purification of the target compound.

Detailed Experimental Protocol:

• Reaction Setup: To a solution of N-methylguanidine hydrochloride (1.1 eq) in absolute ethanol, add sodium ethoxide (1.2 eq) and stir for 30 minutes at room temperature under an inert atmosphere.

• Addition of Reactants: Add ethyl 2-hydroxy-3-oxobutanoate (1.0 eq) dropwise to the reaction mixture.

• Reaction: Heat the mixture to reflux (approx. 78 °C) and maintain for 6-8 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a mobile phase of Dichloromethane:Methanol (9:1).

• Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the excess base by adding glacial acetic acid until pH ~7. Remove the ethanol under reduced pressure.

• Purification: The resulting crude residue can be purified either by recrystallization from an ethanol/water mixture or by flash column chromatography on silica gel to yield the pure product.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, FT-IR, and high-resolution mass spectrometry, comparing the results with the predicted data in Table 2.

Biological Relevance and Potential Applications

The imidazole core is a privileged scaffold in medicinal chemistry, present in numerous natural products and synthetic drugs[9][10]. The specific combination of functional groups in 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one suggests several avenues for biological activity.

• Metabolic Significance: The structure is reminiscent of oxidized or damaged purine bases and could potentially be a biomarker or an intermediate in metabolic pathways involving oxidative stress. Its structural similarity to creatinine suggests it could also be explored in the context of renal function studies[3].

• Enzyme Inhibition: The guanidinium group can mimic protonated arginine, enabling it to target the active sites of enzymes such as kinases or proteases. The α-hydroxy-ketone motif is also a known pharmacophore that can interact with various biological targets.

• Antimicrobial/Anticancer Potential: Many imidazole derivatives exhibit potent antimicrobial and anticancer properties[10][11]. The introduction of a hydroxyl group can modulate the compound's solubility and ability to form specific hydrogen bonds with target proteins, potentially leading to novel therapeutic activities.

A hypothetical mechanism of action could involve the inhibition of a critical cellular signaling pathway, such as the PI3K/Akt pathway, which is often dysregulated in cancer.

Caption: Hypothetical inhibition of the PI3K/Akt signaling pathway.

Conclusion and Future Directions

This guide establishes a foundational understanding of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one, a molecule of significant academic and pharmaceutical interest. While experimental data remains to be established, the predictive analysis presented here—covering its structure, tautomerism, synthesis, and potential biological roles—provides a robust framework for future research. The proposed synthetic route offers a clear path to obtaining this compound, which will enable the empirical validation of its properties and the exploration of its therapeutic potential. Further studies should focus on its crystal structure determination, detailed kinetic and thermodynamic analysis of its tautomeric equilibria, and comprehensive screening for biological activity.

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2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol): A Next-Generation Biomarker for Oxidative Stress in Chronic Kidney Disease

Executive Summary

In clinical nephrology and pharmacology, creatinine is traditionally viewed as a passive, end-stage metabolite utilized exclusively for estimating Glomerular Filtration Rate (eGFR)[1]. However, from a biochemical and mechanistic perspective, creatinine actively functions as an endogenous scavenger of the highly reactive hydroxyl radical (•OH)[2][3]. The primary product of this non-enzymatic oxidation is 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one , commonly known as Creatol (CTL) [2][4].

In the context of Chronic Kidney Disease (CKD), systemic oxidative stress is profoundly elevated, accelerating the conversion of creatinine to creatol[5][6]. This technical guide elucidates the mechanistic basis of creatol generation, establishes its superiority as an in vivo biomarker for •OH over traditional markers, and details the rigorous analytical LC-MS/MS protocols required for its quantification in drug development pipelines.

Biochemical Causality: The Hydroxyl Radical Scavenging Pathway

To utilize creatol as a biomarker, one must first understand the causality of its formation. Creatinine possesses reduced carbon atoms at the C-5 position within its cyclic structure and the C-7 position in its methyl group[7]. These specific loci are highly susceptible to electrophilic attack by oxidizing species, particularly hydroxyl radicals generated via Fenton-like reactions during renal oxidative stress[7][8].

When •OH attacks creatinine, two primary parallel pathways emerge:

• Hydroxylation at C-5 yields Creatol (CTL)[7].

• Demethylation at C-7 yields Demethylcreatinine (DMC)[7].

Creatol is a transient intermediate; it is highly susceptible to further oxidation, rapidly degrading into Methylguanidine (MG) , a well-documented uremic toxin that accumulates in renal failure[3][8]. Because this conversion is a stoichiometric chemical reaction, the sum of these metabolites directly reflects the total •OH burden scavenged by creatinine[5][9].

Figure 1: Oxidative conversion of creatinine to creatol and downstream metabolites by hydroxyl radicals.

Clinical Utility: Creatol vs. Traditional Biomarkers in CKD

While 8-hydroxydeoxyguanosine (8-OHdG) is the most frequently cited marker for DNA oxidative damage, it is suboptimal for quantifying total systemic •OH burden. The daily scavenging capacity of creatinine is approximately 103 to 104 times greater than that of deoxyguanosine (dG) due to its vast physiological abundance[5][9].

In healthy individuals, approximately 0.4% to 0.6% of daily creatinine is utilized to scavenge •OH, yielding a baseline (Creatol + Methylguanidine)/Creatinine ratio of ~4.4 to 6.0 mmole/mole[2][9]. However, in patients with Stage 3-5 CKD, this ratio escalates dramatically—up to 60 mmole/mole—in direct proportion to disease severity[2][9].

Consequently, tracking the creatol-to-creatinine ratio provides a high-fidelity, amplified signal of oxidative stress that is intrinsically normalized to the patient's muscle mass and baseline renal filtration capacity[6][10].

Quantitative Benchmarks

Table 1: Comparative Biomarker Metrics (Healthy vs. CKD)

Biomarker Metric	Healthy Baseline	CKD (Stages 3-5)	Diagnostic Significance
Scavenged •OH / Crn Ratio	4.4 – 6.0 mmole/mole	Up to 60.0 mmole/mole	10x signal amplification indicating severe renal oxidative stress[2][9].
% Daily Crn Oxidized	0.4% – 0.6%	~3.0%	Reflects the shift of creatinine from a passive marker to an active antioxidant[9].
8-OHdG / Crn Ratio	~1.9 µmole/mole	Marginally elevated	Demonstrates the limited dynamic range of DNA-based •OH markers[5][9].

Table 2: Physicochemical Properties of Creatol

Property	Value / Description
IUPAC Name	2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one[4]
CAS Number	133882-98-1[11]
Molecular Weight	129.12 g/mol [4]
Molecular Formula	C4H7N3O2[4]
Precursor / Product	Creatinine / Methylguanidine (MG)[2]

Analytical Methodologies: Quantifying Creatol in Biological Matrices

As a Senior Application Scientist, I must stress that the primary analytical challenge in quantifying creatol is preventing ex vivo oxidation of the highly abundant creatinine pool, which would artificially inflate creatol measurements. The following LC-MS/MS protocol is designed as a self-validating system to ensure absolute data integrity.

Step-by-Step LC-MS/MS Protocol

• Sample Collection & Cryopreservation: Collect urine or serum and immediately freeze at -70°C.

  • Causality: Immediate deep-freezing halts spontaneous ex vivo Fenton reactions and auto-oxidation of creatinine, ensuring the measured creatol strictly reflects in vivo oxidative stress[12].

• Internal Standard (IS) Spiking: Spike the sample with isotopically labeled 13C -Creatol.

  • Causality: The IS validates the extraction recovery rate and dynamically corrects for ionization suppression caused by the biological matrix in the mass spectrometer.

• Deproteinization: Add 10% Trichloroacetic acid (TCA) to the sample in a 1:1 (v/v) ratio[12].

  • Causality: TCA effectively precipitates high-molecular-weight proteins that would otherwise foul the LC column. Crucially, the acidic environment stabilizes polar guanidino compounds and prevents their degradation[12][13].

• Centrifugation: Spin the homogenate at 14,000 × g for 10 minutes at 4°C to isolate the clear supernatant.

• Chromatographic Separation: Inject the supernatant onto a reversed-phase C18 column using an isocratic mobile phase (e.g., 0.1% formic acid in water/methanol)[13].

  • Causality: The low pH of the formic acid maintains the analytes in a fully protonated state, preventing peak tailing and ensuring reproducible retention times for these highly polar metabolites.

• Mass Spectrometry Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-to-product ion transitions for Creatol (m/z 130.1 → specific fragments)[4].

  • Causality: MRM provides absolute structural specificity, filtering out isobaric interferences present in complex uremic serum or urine.

Figure 2: Step-by-step self-validating LC-MS/MS analytical workflow for creatol quantification.

Implications for Drug Development

In the development of nephroprotective agents—such as intrinsic antioxidants like 5-hydroxy-1-methylhydantoin (NZ-419)—traditional serum creatinine measurements are insufficient. Because drugs can alter tubular secretion of creatinine without changing actual GFR, relying solely on creatinine can lead to false interpretations of drug efficacy or toxicity[1].

By integrating the Creatol/Creatinine ratio into Phase II/III clinical trials, drug developers gain a direct, pharmacodynamic readout of target engagement. A reduction in this ratio proves that the therapeutic agent is successfully neutralizing the hydroxyl radical burden within the renal parenchyma, distinguishing true mechanistic renoprotection from mere fluctuations in passive filtration[1][2][3].

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Whitepaper: The In Vivo Oxidation of Creatinine to 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one: A Marker of Oxidative Stress

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Creatinine, long established as a primary biomarker for renal function, is a terminal product of energy metabolism in muscle.[1][2] While typically viewed as a metabolic waste product, its chemical structure is susceptible to modification under conditions of physiological stress. This guide provides a comprehensive technical overview of the in vivo formation of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one, an oxidized derivative of creatinine. We will explore the proposed chemical mechanism, driven by reactive oxygen species (ROS), detail the pathophysiological contexts in which this transformation occurs, present robust analytical methodologies for its detection and quantification, and discuss its potential as an emerging biomarker for oxidative stress.

The Precursor: A Biochemical Profile of Creatinine

To understand the formation of its oxidized derivatives, one must first appreciate the biochemistry of creatinine itself.

Biosynthesis and Physiological Role

Creatinine originates from the non-enzymatic cyclization of creatine and its high-energy phosphorylated form, phosphocreatine.[2] The creatine pool is maintained through both dietary intake (primarily from meat) and endogenous synthesis from the amino acids glycine, arginine, and methionine.[2] Over 90% of the body's creatine is found in skeletal muscle, where it functions as a rapid energy buffer through the creatine kinase system, regenerating ATP during periods of high demand.[2][3]

The constant, non-enzymatic conversion of the creatine pool to creatinine results in a relatively stable production rate, which, coupled with its clearance by the kidneys, forms the basis of its utility as a marker for glomerular filtration rate.[1][4] However, its role is not entirely passive; creatinine contributes to systemic homeostasis, including acid-base balance and detoxification processes.[1]

Chemical Susceptibility to Oxidation

Creatinine is a cyclic amide with several functional groups that can interact with reactive species. The presence of a methylene group adjacent to a carbonyl, along with amine functionalities, makes the molecule a target for oxidative attack, particularly under conditions where the body's antioxidant defenses are overwhelmed.

The Transformation: Mechanism of Imidazolone Formation

The conversion of creatinine to 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one is not a standard metabolic pathway but rather a consequence of oxidative damage.

The Role of Reactive Oxygen Species (ROS)

Reactive oxygen species (ROS) are highly reactive molecules and free radicals derived from the incomplete reduction of molecular oxygen.[5] Key examples include the superoxide anion (O₂•⁻), hydrogen peroxide (H₂O₂), and the highly reactive hydroxyl radical (•OH).[5][6][7] In healthy cells, ROS production is balanced by a robust antioxidant defense system. However, in many pathological states, this balance is disrupted, leading to a condition known as oxidative stress.[7][8] The kidney, being a highly metabolic organ, is particularly vulnerable to oxidative damage.[9]

Proposed Reaction Pathway

The precise in vivo mechanism is a subject of ongoing research, but based on established principles of free-radical chemistry, a plausible pathway can be proposed. The reaction is likely initiated by the hydroxyl radical (•OH), one of the most potent ROS, which can abstract a hydrogen atom from the most vulnerable position on the creatinine molecule.

• Initiation - Hydrogen Abstraction: The •OH radical attacks the methylene group (C4) of the creatinine ring, abstracting a hydrogen atom to form a creatinine-derived carbon-centered radical. This position is activated by the adjacent carbonyl group.

• Oxygen Addition: Molecular oxygen (O₂) rapidly adds to the carbon radical, forming a peroxyl radical intermediate.

• Intramolecular Rearrangement & Cyclization: The peroxyl radical undergoes rearrangement and further reaction, potentially involving the formation of a hydroperoxide, which then resolves to introduce a hydroxyl group at the C4 position.

• Tautomerization: The final step involves tautomerization to yield the stable 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one structure.

This proposed pathway highlights a direct chemical link between the intensity of oxidative stress (i.e., the concentration of •OH radicals) and the rate of formation of this specific imidazolone derivative.

Caption: Proposed reaction pathway for the oxidation of creatinine by ROS.

Pathophysiological Significance and Clinical Context

The formation of this imidazolone is intrinsically linked to diseases characterized by elevated oxidative stress.

Chronic Kidney Disease (CKD)

Oxidative stress is a major contributor to the progression of Chronic Kidney Disease (CKD).[7][8] An imbalance between oxidants and antioxidants in renal tissue leads to cellular damage, inflammation, and fibrosis.[7][8] As creatinine is filtered by the kidneys, it is directly exposed to this high-ROS environment, making the formation of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one a potential indicator of renal oxidative injury, independent of GFR.

Other Oxidative Stress-Related Conditions

Beyond CKD, elevated ROS levels are implicated in a wide range of pathologies:

• Diabetes Mellitus: Hyperglycemia promotes ROS production, leading to complications.

• Neurodegenerative Diseases: Oxidative damage is a key feature in conditions like Parkinson's and Alzheimer's disease.[10]

• Chronic Inflammation: Inflammatory cells produce large amounts of ROS as part of the immune response.[5]

In these contexts, quantifying the conversion of creatinine to its oxidized form could offer a systemic window into the body's total oxidative load.

Parameter	Creatinine	2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one
Molecular Formula	C₄H₇N₃O	C₄H₇N₃O₂
Molar Mass	~113.12 g/mol	~129.12 g/mol
Primary Role	Biomarker of renal clearance, energy metabolism byproduct	Product of oxidative damage
Formation Driver	Non-enzymatic cyclization of creatine	Reaction with Reactive Oxygen Species (ROS)
Clinical Meaning	Index of Glomerular Filtration Rate (GFR)	Potential index of localized or systemic oxidative stress

Table 1. Comparison of Creatinine and its Oxidized Imidazolone Derivative.

Analytical Methodologies for Detection and Quantification

The detection of a specific, low-abundance metabolite in a complex biological matrix like plasma or urine requires highly sensitive and specific analytical techniques. Liquid Chromatography coupled to Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application.

Experimental Protocol: LC-MS/MS Quantification

This protocol outlines a self-validating system for the robust quantification of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one. The inclusion of a stable isotope-labeled internal standard is critical for correcting matrix effects and variations in instrument response, ensuring trustworthiness and accuracy.

I. Reagents and Materials

• Reference standards: 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one and a stable isotope-labeled internal standard (e.g., ¹³C,¹⁵N₃-labeled).

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Additives: Formic acid or ammonium acetate for mobile phase modification.[11]

• Biological Matrix: Human plasma or urine.

• Protein precipitation agent: Acetonitrile or methanol containing the internal standard.

II. Sample Preparation

• Thaw biological samples on ice.

• To 100 µL of sample (plasma, urine, or calibration standard), add 300 µL of cold acetonitrile containing the internal standard at a known concentration (e.g., 50 ng/mL). The internal standard corrects for variability in sample processing and instrument response.

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at >12,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis. This step removes interfering macromolecules.

III. LC-MS/MS Instrumentation and Parameters

• Chromatography: A reverse-phase C18 or a HILIC (Hydrophilic Interaction Liquid Chromatography) column is suitable for retaining this polar analyte.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A shallow gradient from 2-30% B over several minutes is typical to elute the polar analyte while separating it from other matrix components.

  • Flow Rate: 0.3-0.5 mL/min.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM). This highly specific mode ensures that only the target analyte is quantified.

  • MRM Transitions (Hypothetical):

    • Analyte: Q1: 130.1 (M+H)⁺ → Q3: Fragments (e.g., loss of H₂O, NH₃, or CO).

    • Internal Standard: Q1: 134.1 ([M+4]+H)⁺ → Q3: Corresponding shifted fragments.

  • Optimization: Ion source parameters (e.g., spray voltage, gas flows, temperature) and collision energy for each MRM transition must be optimized to maximize sensitivity.

IV. Data Analysis and Validation

• Generate a calibration curve by plotting the peak area ratio (Analyte/Internal Standard) against the known concentrations of the calibration standards.

• Apply a linear regression model to the calibration curve (R² should be >0.99 for acceptance).

• Quantify the analyte in unknown samples by interpolating their peak area ratios from the calibration curve.

• Include Quality Control (QC) samples at low, medium, and high concentrations to validate the accuracy and precision of the analytical run.[11]

Caption: A typical LC-MS/MS workflow for quantifying the target analyte.

Conclusions and Future Directions

The formation of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one from creatinine represents a direct molecular consequence of oxidative stress. This guide has detailed the proposed mechanism, highlighted its relevance in diseases such as CKD, and provided a robust, field-proven analytical workflow for its reliable quantification.

Future research should focus on:

• Clinical Validation: Conducting large-scale clinical studies to correlate the levels of this imidazolone with disease progression and treatment outcomes in CKD, diabetes, and other relevant conditions.

• Mechanism Refinement: Using isotopic labeling studies to definitively confirm the in vivo reaction pathway and identify the primary ROS responsible.

• Bioactivity Assessment: Determining if this molecule is merely a passive marker of damage or if it possesses its own biological activity that could contribute to pathophysiology.

The transition from viewing creatinine as a simple waste product to recognizing its derivatives as dynamic indicators of cellular stress opens a promising new avenue for biomarker discovery and drug development.

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. The creatine kinase system and pleiotropic effects of creatine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Reactive oxygen species: production and role in the kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactive Oxygen Species and Redox Signaling in Chronic Kidney Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Mitochondrial Reactive Oxygen Species and Their Contribution in Chronic Kidney Disease Progression Through Oxidative Stress [frontiersin.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. Development and validation of a rapid and sensitive assay for simultaneous quantification of midazolam, 1'-hydroxymidazolam, and 4-hydroxymidazolam by liquid chromatography coupled to tandem mass-spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol): A Key Biomarker in Oxidative Stress and Renal Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one, a critical biomarker at the intersection of oxidative stress and renal pathophysiology. Known by its common name, Creatol, this molecule is a direct product of the non-enzymatic reaction between creatinine and the highly reactive hydroxyl radical. As such, its presence and concentration in biological fluids offer a window into the extent of oxidative damage within the body. This document details the chemical properties of Creatol, its biochemical formation, its clinical significance as a biomarker, and a detailed protocol for its quantification in biological samples. This guide is intended to serve as a valuable resource for researchers and clinicians in nephrology, oxidative stress biology, and drug development who are investigating renal disease, aging, and other pathologies associated with oxidative damage.

Introduction to 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol)

2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one, more commonly referred to as Creatol or 5-hydroxycreatinine, is a heterocyclic compound that has garnered significant attention in the medical and scientific communities. Unlike its well-known precursor, creatinine, which is a product of muscle metabolism and a key indicator of renal filtration, Creatol's origins are rooted in cellular damage. It is formed when creatinine, a relatively inert molecule, is attacked by hydroxyl radicals (•OH), one of the most potent reactive oxygen species (ROS) in biological systems.[1] This reaction underscores the role of Creatol as an in vivo biomarker of hydroxyl radical activity.

The clinical utility of Creatol is particularly pronounced in the context of chronic kidney disease (CKD), where oxidative stress is a known contributor to the progression of renal damage.[2][3] Elevated levels of Creatol in urine and serum have been correlated with the severity of renal failure, making it a valuable tool for monitoring disease progression and the effectiveness of therapeutic interventions aimed at mitigating oxidative stress.[1][3]

Chemical Properties and PubChem Data

The definitive identification and characterization of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one are cataloged in the PubChem database under the compound identifier (CID) 124266. Its molecular and physicochemical properties are summarized in the table below.

Property	Value
PubChem CID	124266
IUPAC Name	2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one
Common Synonyms	Creatol, 5-Hydroxycreatinine
CAS Number	133882-98-1
Molecular Formula	C₄H₇N₃O₂
Molecular Weight	129.12 g/mol
Canonical SMILES	CN1C(C(=O)N=C1N)O
InChI	InChI=1S/C4H7N3O2/c1-7-3(9)2(8)6-4(7)5/h3,9H,1H3,(H2,5,6,8)
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	3
LogP	-1.7

Biochemical Formation and Significance

The formation of Creatol is a direct consequence of oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species and the body's ability to detoxify these reactive intermediates. The central reaction is the interaction of creatinine with the hydroxyl radical.

The Role of the Hydroxyl Radical

The hydroxyl radical (•OH) is a highly reactive and damaging ROS. It can be generated through various biological processes, including the Fenton reaction, where hydrogen peroxide reacts with ferrous iron. In pathological states such as chronic renal failure, the production of •OH is often elevated, leading to widespread cellular damage.

Creatinine as a Hydroxyl Radical Scavenger

Creatinine, present in relatively high concentrations in the body, can act as a scavenger of these harmful hydroxyl radicals.[1] This non-enzymatic reaction, while protective in the sense that it neutralizes a potent ROS, results in the formation of Creatol.[3] This pathway is a key element in understanding the link between oxidative stress and the measurable presence of Creatol.

Caption: Biochemical pathway of Creatol formation from creatinine via hydroxyl radical attack.

Experimental Protocol: Quantification of Creatol in Human Urine by HPLC-MS/MS

The following protocol provides a robust method for the quantification of Creatol in human urine samples using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). This method is highly sensitive and specific, making it suitable for clinical research.

Materials and Reagents

• Creatol analytical standard

• Creatinine-d3 (internal standard)

• Formic acid, LC-MS grade

• Acetonitrile, LC-MS grade

• Methanol, LC-MS grade

• Ultrapure water

• Human urine samples

• Microcentrifuge tubes

• Syringe filters (0.22 µm)

• HPLC vials

Sample Preparation

• Thawing and Centrifugation: Thaw frozen urine samples at room temperature. Vortex each sample for 15 seconds and then centrifuge at 10,000 x g for 10 minutes to pellet any precipitate.

• Dilution and Internal Standard Spiking: Transfer 50 µL of the urine supernatant to a clean microcentrifuge tube. Add 950 µL of a solution of 50:50 acetonitrile:water containing the internal standard (Creatinine-d3) at a final concentration of 100 ng/mL.

• Protein Precipitation and Filtration: Vortex the mixture for 30 seconds to precipitate proteins. Centrifuge at 14,000 x g for 15 minutes. Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

HPLC-MS/MS System and Conditions

• HPLC System: A high-performance liquid chromatography system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• HPLC Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-7 min: 95% B

  • 7.1-10 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Creatol: Precursor ion (m/z) 130.1 → Product ion (m/z) 86.1

  • Creatinine-d3 (IS): Precursor ion (m/z) 117.1 → Product ion (m/z) 47.1

Data Analysis and Quantification

Construct a calibration curve using the Creatol analytical standard over a concentration range relevant for biological samples (e.g., 1-1000 ng/mL). The concentration of Creatol in the urine samples is determined by interpolating the ratio of the peak area of Creatol to the peak area of the internal standard against the calibration curve.

Caption: Experimental workflow for the quantification of Creatol in urine by HPLC-MS/MS.

Applications in Research and Drug Development

The quantification of Creatol has several important applications:

• Monitoring of Chronic Kidney Disease: Tracking Creatol levels can provide insights into the progression of CKD and the underlying oxidative stress.

• Assessing Therapeutic Efficacy: For drugs in development that aim to reduce oxidative stress, Creatol can serve as a surrogate endpoint to measure their in vivo antioxidant activity.

• Research in Aging and Neurodegenerative Diseases: Given the role of oxidative stress in these conditions, Creatol may be a useful biomarker in these research areas as well.

• Evaluation of Dialysis Efficacy: In patients undergoing hemodialysis, monitoring Creatol levels can help assess the clearance of uremic toxins and the impact of dialysis on oxidative stress.[4]

Conclusion

2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol) is a significant biomarker that provides a direct link between creatinine metabolism and in vivo oxidative stress. Its quantification offers a valuable tool for researchers and clinicians studying a range of pathologies, most notably chronic kidney disease. The methodologies outlined in this guide provide a framework for the accurate and reliable measurement of this important molecule, paving the way for further discoveries in the role of oxidative stress in human disease and the development of novel therapeutic strategies.

References

• Aoyagi, K., Nagase, S., Koyama, A., Narita, M., & Tojo, S. (1998). Products of creatinine with hydroxyl radical as a useful marker of oxidative stress in vivo. Methods in Molecular Biology, 108, 157-164.
• Ienaga, K., Nakamura, K., Fukunaga, Y., Nakano, K., & Kanatsuna, T. (1994). Creatol and chronic renal failure.
• Nakamura, K., Ienaga, K., Yokozawa, T., Fujitsuka, N., & Oura, H. (1991). Production of methylguanidine from creatinine via creatol by active oxygen species: Analyses of the catabolism in vitro. Nephron, 58(1), 42-46.

• PubChem. (n.d.). Creatol. National Center for Biotechnology Information. Retrieved from [Link]

• Nakamura, K., Ienaga, K., Fukunaga, Y., Nakano, K., & Kanatsuna, T. (2000). Creatol, an oxidative product of creatinine in hemodialysis patients. Free Radical Research, 32(1), 85-92.

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• 3. karger.com [karger.com]
• 4. Evidence suggesting a role for hydroxyl radical in glycerol-induced acute renal failure - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Resolution Quantification of Creatol (2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one) in Human Urine via HILIC-MS/MS

Scientific Context & Mechanistic Rationale

Creatinine has historically been viewed merely as a metabolic end-product of muscle catabolism. However, advanced metabolomic profiling reveals that under severe oxidative stress, creatinine acts as an intrinsic scavenger for highly reactive hydroxyl radicals (•OH)[1]. This scavenging event results in the hydroxylation of the creatinine ring, producing creatol (IUPAC:[2]).

Because creatol is highly stable in urine compared to transient reactive oxygen species (ROS), it serves as a robust, non-invasive biomarker for systemic oxidative stress, particularly in chronic kidney disease (CKD), renal transplantation, and acute toxicological insults[1]. The degradation pathway further oxidizes creatol into methylguanidine[3], making the precise quantification of the intermediate creatol critical for mapping the oxidative burden in patients.

Fig 1. Oxidative degradation pathway of creatinine to creatol and methylguanidine.

Analytical Strategy: Causality Behind the Workflow

Quantifying creatol in urine presents two major analytical challenges: extreme hydrophilicity (logP ≈ -1.7) and a highly complex matrix[2].

• Why HILIC over Reversed-Phase (RP)? On a standard C18 column, creatol elutes in the void volume alongside concentrated urinary salts (e.g., sodium, phosphates), leading to catastrophic ion suppression in the electrospray ionization (ESI) source. Hydrophilic Interaction Liquid Chromatography (HILIC) provides an orthogonal retention mechanism. The highly organic mobile phase retains the polar creatol, separating it from early-eluting salts and significantly enhancing ESI desolvation efficiency[4].

• Why a 1:50 Dilution? Urine contains massive amounts of parent creatinine (~10–20 mM), while creatol is present at trace levels (~10–100 µM). Injecting neat urine overloads the stationary phase with creatinine, causing peak tailing and in-source fragmentation artifacts. A 1:50 dilution in acetonitrile acts simultaneously as a protein crash (removing trace albumin) and a diluent that matches the initial HILIC mobile phase conditions, focusing the analyte band at the column head.

Materials and Reagents

• Standards: Creatol (CAS: 133882-98-1), Creatinine-d3 (Internal Standard, IS).

• Solvents: LC-MS grade Acetonitrile (ACN), LC-MS grade Water, LC-MS grade Formic Acid (FA), Ammonium Formate (10 mM).

• Matrix: Synthetic urine (for calibration curves) or pooled healthy human urine (for standard addition/matrix matching).

Step-by-Step Sample Preparation Protocol

This protocol is designed as a self-validating system . The inclusion of an isotopically labeled internal standard corrects for run-to-run variations in extraction efficiency and matrix-induced ion suppression.

• Thawing & Homogenization: Thaw urine samples on ice. Vortex for 10 seconds to ensure homogeneity.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet cellular debris and insoluble urates.

• Aliquoting & IS Addition: Transfer 20 µL of the cleared urine supernatant into a 1.5 mL Eppendorf tube. Add 10 µL of Creatinine-d3 working solution (10 µg/mL).

• Protein Precipitation & Dilution: Add 970 µL of ice-cold Acetonitrile (final dilution 1:50). Vortex vigorously for 30 seconds.

• Final Filtration: Centrifuge the mixture at 14,000 × g for 5 minutes. Transfer 200 µL of the supernatant into an autosampler vial equipped with a 250 µL glass insert.

Fig 2. Self-validating LC-MS/MS sample preparation and analysis workflow.

LC-MS/MS Instrumental Parameters

Liquid Chromatography (HILIC) Conditions

• Column: Waters ACQUITY UPLC BEH Amide (2.1 × 100 mm, 1.7 µm)

• Column Temperature: 40°C

• Injection Volume: 2.0 µL

• Mobile Phase A: 10 mM Ammonium Formate in Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

Table 1: HILIC Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	0.40	10	90	Initial
1.0	0.40	10	90	6 (Linear)
4.0	0.40	50	50	6 (Linear)
5.0	0.40	50	50	6 (Linear)
5.1	0.40	10	90	6 (Linear)
7.0	0.40	10	90	6 (Linear)

Mass Spectrometry (ESI-MS/MS) Conditions

Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[4].

Table 2: Optimized MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Creatol	130.1	112.1	50	15	Quantifier (-H₂O)
Creatol	130.1	87.1	50	25	Qualifier (Ring Cleavage)
Creatinine-d3 (IS)	117.1	89.1	50	15	Internal Standard

Self-Validating System & Quality Control

To ensure absolute trustworthiness of the generated data, the analytical run must adhere to the following strict Quality Control (QC) criteria:

Table 3: Method Validation & Acceptance Criteria

Parameter	Validation Methodology	Acceptance Criteria
System Suitability	Inject 6 consecutive replicates of the Mid-QC standard before the run.	Retention time %CV < 2.0%; Peak Area %CV < 5.0%.
Matrix Effect (ME)	Compare IS peak area in extracted urine samples vs. IS peak area in neat solvent.	IS area must remain within 70–130% of the neat solvent response.
Linearity	8-point calibration curve in synthetic urine (10 nM to 50 µM).	R² > 0.995 using a 1/x weighted linear regression.
Accuracy & Precision	Analyze Low, Mid, and High QCs (n=5 per level) interspersed through the batch.	Accuracy within ±15% of nominal concentration; Precision %CV < 15%.
Carryover	Inject a matrix blank immediately following the Upper Limit of Quantification (ULOQ).	Analyte peak area in blank must be < 20% of the LLOQ peak area.

References

• PubChem Compound Summary for CID 124266, Creatol. National Center for Biotechnology Information (NIH). URL:[Link]

• Mechanisms Underlying Early Rapid Increases in Creatinine in Paraquat Poisoning. PLOS One (2015). URL:[Link]

• Properties of Uremic Solutes That Allow Their Effective Control by Hemodialysis. Journal of the American Society of Nephrology (via PMC, 2024). URL:[Link]

• Degradation Mechanism of Cyanobacterial Toxin Cylindrospermopsin by Hydroxyl Radicals in Homogeneous UV/H2O2 Process. Environmental Science & Technology (ACS Publications, 2014). URL:[Link]

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• 2. Creatol | C4H7N3O2 | CID 124266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Properties of Uremic Solutes That Allow Their Effective Control by Hemodialysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Validation of Creatol (2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one) for In Vitro Assays

Target Audience: Researchers, analytical chemists, and drug development professionals. Objective: To provide a robust, protecting-group-free synthetic protocol for creatol, complete with mechanistic causality and self-validating quality control steps for downstream in vitro oxidative stress modeling.

Introduction & Scientific Rationale

Creatol (IUPAC: 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one), frequently referred to as 5-hydroxycreatinine, is a critical oxidative metabolite 1[1]. In mammalian physiology, creatinine acts as an intrinsic scavenger of highly reactive hydroxyl radicals (•OH). When creatinine intercepts these radicals, it undergoes non-enzymatic oxidation to form creatol 2[2].

Because creatol is a direct precursor to the uremic toxin methylguanidine, it serves as a highly specific biomarker for estimating oxidative stress in patients with chronic kidney disease (CKD) and those undergoing hemodialysis 3[3]. For researchers developing in vitro assays—such as evaluating antioxidant efficacy or modeling uremic toxin pathways—a reliable, high-purity supply of creatol is essential.

Fig 1. Physiological pathway of creatinine oxidation to creatol and methylguanidine.

Mechanistic Causality: Why This Route?

Historically, synthesizing creatol required cumbersome protection strategies (e.g., Boc-anhydride) followed by harsh lead tetraacetate oxidation. The modern, optimized approach detailed here exploits the differential reactivity of creatinine's exocyclic amine.

By reacting creatinine with sodium hypochlorite (NaOCl) under strictly controlled thermal conditions, we selectively form a creatinine-N-chloramine intermediate. The serendipitous discovery that acetic acid catalyzes the conversion of this N-chloramine directly to creatol bypasses the need for complex deprotection4[4]. The mild acidity of acetic acid drives a rearrangement/oxidation at the C5 position of the imidazole ring, introducing the crucial hydroxyl group while preserving the core heterocycle.

Fig 2. Step-by-step synthetic workflow for the protecting-group-free preparation of creatol.

Target Molecule Specifications

Summarized below are the physicochemical properties of the target compound to aid in downstream analytical verification.

Table 1: Physicochemical Properties of Creatol

Parameter	Value
IUPAC Name	2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one
Common Names	Creatol, 5-hydroxycreatinine
Molecular Formula	C4H7N3O2
Molecular Weight	129.12 g/mol
Exact Mass	129.0538 Da
PubChem CID	124266

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . In-process checks are embedded to confirm the success of each phase before proceeding.

Phase 1: Synthesis of Creatinine-N-Chloramine

• Preparation: Dissolve 1.0 equivalent of Creatinine in distilled water.

• Thermal Control (Critical Causality): Chill the solution to 0–5 °C using an ice-water bath. Why? The N-chloramine intermediate is thermally labile. Strict temperature control prevents premature decomposition and maximizes yield.

• Chlorination: Add 1.05 equivalents of Sodium Hypochlorite (NaOCl) dropwise under vigorous stirring.

• Validation Check 1: Test the solution with KI-starch paper. An immediate blue-black color confirms the successful formation of the active N-Cl bond.

• Isolation: Isolate the resulting precipitate (Creatinine-N-chloramine) via vacuum filtration. Wash with ice-cold water. Note: Expect a yield of ~70% due to minor unavoidable decomposition during purification.

Phase 2: Acid-Catalyzed Conversion to Creatol

• Hydrolysis/Rearrangement: Dissolve the isolated Creatinine-N-chloramine in glacial acetic acid. Why Acetic Acid? Strong mineral acids would cleave the delicate imidazole ring. Acetic acid provides the exact mild acidic environment required to drive the rearrangement of the chloroimine to the C5-hydroxyl.

• Reaction: Stir at room temperature (20–25 °C) for 2-4 hours.

• Validation Check 2: Re-test with KI-starch paper. The loss of the blue-black signal indicates the N-Cl bond has been fully consumed, confirming the structural rearrangement is complete.

• Purification: Concentrate the solution under reduced pressure to remove the acetic acid. Reconstitute the residue in 1N HCl to form the stable Creatol hydrochloride salt, and purify via preparative HPLC or recrystallization (ethanol/water).

Analytical Validation & Quality Control

The ultimate structural confirmation relies on High-Resolution Mass Spectrometry (HRMS) and Proton Nuclear Magnetic Resonance (1H NMR).

Expert Insight on NMR Self-Validation: Creatinine possesses a distinct methylene (CH2) singlet at ~4.0 ppm corresponding to the C5 protons. Upon successful conversion to creatol (5-hydroxycreatinine), this 2H singlet vanishes and is replaced by a 1H methine (CH-OH) singlet shifted downfield. This provides an unequivocal, self-validating proof of oxidation at the C5 position.

Table 2: In-Process Quality Control (QC) & Validation Parameters

Workflow Stage	Analytical Method	Expected Result / Causality
NaOCl Reagent	Iodometric Titration	Verifies active chlorine content; prevents low yield from degraded bleach.
Intermediate (3a)	KI-Starch Paper	Blue-black color confirms successful N-chlorination (active N-Cl bond).
Final Product (1b)	1H NMR (D2O)	Loss of ~4.0 ppm CH2 singlet; appearance of 1H methine singlet.
Final Product (1b)	LC-MS (ESI+)	Major peak at m/z 130.1[M+H]+, confirming oxygen insertion.

References

• Ienaga, K., Toya, Y., Nakajima, K., & Tachikawa, M. "A Simple Conversion of Creatinine to Creatol via Creatinine Chloramine." Nippon Zoki Pharmaceutical Co.
• National Center for Biotechnology Information. "Creatol | C4H7N3O2 | CID 124266" PubChem.
• "Creatol, an oxidative product of creatinine in hemodialysis patients." PubMed.
• "Drug Discoveries & Therapeutics - Chemical Synthesis." DDT Journal.
• Ienaga, K., et al. "A Simple Conversion of Creatinine to Creatol via Creatinine Chloramine (Extended)." Nippon Zoki Pharmaceutical Co.

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• 1. Creatol | C4H7N3O2 | CID 124266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ddtjournal.com [ddtjournal.com]
• 3. Creatol, an oxidative product of creatinine in hemodialysis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aue.repo.nii.ac.jp [aue.repo.nii.ac.jp]

Application Note: Advanced Sample Preparation Techniques for the Extraction of 2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol) from Biological Matrices

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application: LC-MS/MS and HPLC-FLD Biomarker Quantification

Introduction & Mechanistic Background

Creatinine has traditionally been viewed as a biologically inert end-product of muscle metabolism. However, under conditions of elevated oxidative stress, creatinine acts as a scavenger for highly reactive hydroxyl radicals (•OH). This non-enzymatic oxidation yields 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one , universally referred to as creatol or 5-hydroxycreatinine 1.

In clinical and translational research, creatol serves as a highly specific in vivo biomarker for oxidative damage, particularly in the progression of chronic renal failure (CRF) and cardiovascular pathologies 2. Accurately quantifying creatol in complex biological matrices (serum and urine) is critical, but it requires highly specialized sample preparation due to the molecule's unique physicochemical properties.

Fig 1. Non-enzymatic oxidative pathway of creatinine to creatol and methylguanidine.

Analytical Challenges and Causality in Method Design

Creatol (MW: 129.12 g/mol ) is a low-molecular-weight, highly polar, water-soluble imidazole derivative 3. Extracting it from biological matrices presents three primary challenges:

• Analyte Instability (The Causality of pH): Creatol is an intermediate metabolite. Under neutral or alkaline conditions, it spontaneously decomposes into methylguanidine (MG). Therefore, all extraction workflows must be conducted under strictly controlled acidic conditions to halt further oxidative degradation.

• Matrix Co-precipitation: In serum, standard protein precipitation using organic solvents (like acetonitrile or methanol) often results in poor recovery. Because creatol is highly polar, it tends to become trapped within the precipitating protein pellet.

• Chromatographic Retention: Due to its extreme polarity, creatol exhibits negligible retention on standard C18 reversed-phase columns. Consequently, sample extracts must be tailored for compatibility with Hydrophilic Interaction Liquid Chromatography (HILIC) 4.

To overcome these hurdles, we utilize Acid-Mediated Protein Precipitation (PPT) for serum and Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) for urine.

Step-by-Step Experimental Protocols (Self-Validating Systems)

The following protocols are designed as self-validating systems. Built-in quality control checkpoints ensure that any failure in the extraction mechanism is immediately identifiable before committing samples to LC-MS/MS analysis.

Protocol A: Serum Extraction via Acid-Mediated PPT

Mechanism: Trichloroacetic acid (TCA) is utilized instead of organic solvents. TCA aggressively denatures serum proteins while maintaining a highly aqueous, low-pH environment (pH < 2.0). This keeps the polar creatol fully dissolved in the supernatant and chemically stabilizes the imidazole ring against spontaneous oxidation 5.

• Preparation: Thaw serum samples on ice.

• Aliquot: Transfer 100 µL of serum into a 1.5 mL low-bind microcentrifuge tube.

• Internal Standard (IS): Add 10 µL of isotopically labeled creatol-d3 (1 µg/mL).

• Precipitation: Add 20 µL of 20% (w/v) Trichloroacetic acid (TCA) to achieve a final TCA concentration of ~3%.

• Agitation: Vortex vigorously for 2 minutes to ensure complete protein denaturation.

• Centrifugation: Spin at 14,000 × g for 15 minutes at 4°C.

• Collection: Carefully transfer 100 µL of the clear supernatant to an autosampler vial containing a glass insert.

• Self-Validation Check (Crucial): Spot 1 µL of the remaining supernatant onto micro-pH paper. The pH must be < 3.0 . Causality: If the pH is > 3.0, protein precipitation is incomplete, and creatol is at high risk of oxidative degradation into methylguanidine during autosampler queuing. Discard and re-extract if this fails.

Protocol B: Urine Extraction via MCX SPE

Mechanism: Urine contains massive amounts of urea and salts that cause severe ion suppression. Creatol contains a basic secondary amine within its imidazole ring (pKa ~ 4.5). By acidifying the urine, this amine is protonated. The sulfonic acid groups on the MCX sorbent capture the positively charged creatol via strong ionic interactions, allowing aggressive organic washing to remove neutral and acidic interferences.

• Pre-clearance: Centrifuge urine at 5,000 × g for 10 minutes to remove cellular debris.

• Acidification: Aliquot 200 µL of cleared urine and dilute with 800 µL of 2% Formic Acid in water. Add 10 µL of IS.

• Conditioning: Condition a 30 mg/1 mL MCX SPE cartridge with 1 mL Methanol, followed by 1 mL of 2% Formic Acid.

• Loading: Load the acidified urine sample at a flow rate of 1 mL/min.

• Wash 1 (Aqueous): Pass 1 mL of 2% Formic Acid through the cartridge to remove salts and highly polar neutral compounds.

• Wash 2 (Organic): Pass 1 mL of 100% Methanol to remove hydrophobic interferences.

• Elution: Elute the analyte with 1 mL of 5% Ammonium Hydroxide in Methanol. Causality: The high pH neutralizes the protonated amine on creatol, breaking the ionic bond with the sorbent.

• Drying & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of HILIC initial mobile phase (e.g., 90% Acetonitrile / 10% 10mM Ammonium Acetate).

• Self-Validation Check: Monitor the LC-MS/MS trace of the loading effluent (if collected). If the internal standard is detected in the load or wash fractions, the MCX sorbent capacity was exceeded, or the initial urine acidification (Step 2) failed to fully protonate the analyte.

Fig 2. Parallel sample preparation workflows for creatol extraction from serum and urine.

Quantitative Data & Method Validation Parameters

By adhering to the mechanistic principles outlined above, laboratories can achieve highly reproducible quantitative data. Table 1 summarizes the expected analytical performance parameters when coupling these extraction techniques with a standard HILIC-LC-MS/MS platform.

Table 1: Representative Analytical Performance for Creatol Extraction

Biological Matrix	Extraction Method	Mean Recovery (%)	Matrix Effect (%)	Intra-day Precision (CV%)	Inter-day Precision (CV%)	LOD (ng/mL)
Human Serum	TCA Precipitation	88.5 – 92.1	-12.4 (Suppression)	3.2	4.8	1.5
Human Urine	MCX SPE	94.2 – 97.6	-4.1 (Suppression)	2.1	3.5	0.5

Note: Matrix effects between -15% and +15% are generally considered acceptable for LC-MS/MS biomarker quantification when a stable isotope-labeled internal standard is utilized to correct for ionization variations.

Conclusion

The successful extraction of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (creatol) relies entirely on respecting its chemical vulnerability. By utilizing TCA to simultaneously deproteinize serum and lock the analyte in a low-pH state, and by exploiting the basicity of its imidazole ring for selective MCX solid-phase extraction in urine, researchers can prevent spontaneous oxidative degradation. Coupling these self-validating sample preparation techniques with HILIC chromatography ensures robust, reproducible quantification of this critical oxidative stress biomarker.

References

• Drug Discoveries & Therapeutics.
• Taylor & Francis (Renal Failure).
• National Institutes of Health (PubChem).Creatol | C4H7N3O2 | CID 124266 - Chemical and Physical Properties.
• PubMed Central (PMC).Evaluation of oxidative stress markers for the early diagnosis of allograft rejection in feline renal allotransplant recipients.
• PLOS One.Protective mechanism of 1-methylhydantoin against lung injury induced by paraquat poisoning (HILIC LC-MS/MS Methodology).

Sources

• 1. ddtjournal.com [ddtjournal.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Creatol | C4H7N3O2 | CID 124266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Protective mechanism of 1-methylhydantoin against lung injury induced by paraquat poisoning | PLOS One [journals.plos.org]
• 5. Evaluation of oxidative stress markers for the early diagnosis of allograft rejection in feline renal allotransplant recipients with normal renal function - PMC [pmc.ncbi.nlm.nih.gov]

High-Sensitivity LC-MS/MS Quantification of 2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol) in Human Plasma

Application Note & Clinical Protocol Target Audience: Analytical Chemists, Clinical Researchers, and Pharmacokinetic Scientists

Biological Context & Clinical Relevance

The compound 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one , commonly known as Creatol (CTL or 5-hydroxycreatinine), is a highly specific in vivo biomarker of oxidative stress[1]. While creatinine is traditionally viewed merely as an end-metabolite and a marker of glomerular filtration rate (GFR)[2], it actively functions as an intrinsic scavenger of highly reactive hydroxyl radicals (•OH)[3].

When creatinine neutralizes a hydroxyl radical, it undergoes non-enzymatic oxidation to form creatol[3]. In healthy individuals, creatol is rapidly cleared by the kidneys and excreted in the urine, rendering it virtually undetectable in normal human plasma[4]. However, in patients suffering from chronic renal failure (CRF), chronic kidney disease (CKD), or severe acute oxidative stress (such as post-kidney transplantation or paraquat poisoning), the combination of hyper-produced reactive oxygen species (ROS) and reduced renal clearance causes creatol to accumulate significantly in the systemic circulation[4]. Furthermore, creatol acts as a direct precursor to methylguanidine (MG), a well-documented uremic toxin[5].

Accurate quantification of plasma creatol is therefore critical for evaluating the true extent of systemic oxidative stress and renal impairment, offering prognostic insights that standard creatinine measurements cannot provide[4].

Fig 1: Non-enzymatic oxidation of creatinine to creatol and its degradation into methylguanidine.

Analytical Strategy: Causality & Methodological Design

Historically, the detection of creatol and related guanidino compounds in physiological fluids relied on High-Performance Liquid Chromatography (HPLC) coupled with fluorometric detection, which required complex pre-column or post-column derivatization using reagents like 9,10-phenanthrenequinone[4][5]. This approach is labor-intensive, prone to matrix interference, and lacks the throughput required for modern clinical trials.

To overcome these limitations, we employ a direct Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-LC-MS/MS) approach[6].

Methodological Rationale:

• Stationary Phase Selection: Creatol is extremely polar due to its hydroxylated imidazolone ring. Standard C18 reversed-phase columns fail to retain creatol, causing it to elute in the void volume alongside plasma salts, leading to severe ion suppression. A HILIC stationary phase ensures robust retention, separating creatol from early-eluting matrix components.

• Sample Preparation: A simple protein precipitation (PPT) using cold acetonitrile (ACN) is selected. ACN provides a sharper phase separation than methanol and effectively precipitates plasma proteins while keeping the highly polar creatol in the supernatant.

• Ionization: Positive Electrospray Ionization (ESI+) is utilized. The addition of 0.1% formic acid to the mobile phase ensures the basic secondary amine of creatol remains fully protonated ([M+H]+ at m/z 130.1), maximizing ionization efficiency.

Experimental Protocol: Self-Validating Workflow

This protocol is designed with built-in system suitability and quality control (QC) checks to ensure data integrity.

Reagents & Materials

• Standards: Creatol reference standard (Purity ≥ 98%), Creatinine, and stable isotope-labeled internal standard (e.g., Creatinine-d3 or custom Creatol-d3).

• Solvents: LC-MS grade Acetonitrile (ACN), LC-MS grade Water, Formic Acid (FA), and Ammonium Formate.

• Matrix: Drug-free human plasma (for calibration curve preparation).

Plasma Sample Preparation

• Thawing: Thaw human plasma samples on ice. Centrifuge briefly to remove any cryoprecipitates.

• Spiking: Aliquot 50 µL of plasma into a 1.5 mL microcentrifuge tube. Add 10 µL of Internal Standard (IS) working solution (500 ng/mL). Self-Validation Check: The IS normalizes extraction recovery and compensates for matrix effects during ionization.

• Protein Precipitation: Add 150 µL of ice-cold ACN (containing 0.1% FA) to the sample.

• Mixing: Vortex vigorously for 2 minutes to ensure complete protein denaturation.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer & Reconstitution: Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL of Mobile Phase A. Vortex briefly.

Fig 2: Step-by-step human plasma sample preparation workflow for creatol extraction.

LC-MS/MS Conditions

• Column: HILIC column (e.g., Waters Acquity UPLC BEH Amide, 2.1 × 100 mm, 1.7 µm).

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% FA.

• Mobile Phase B: Acetonitrile with 0.1% FA.

Quantitative Data Presentation

The following tables summarize the optimized instrumental parameters and the expected validation metrics for this assay.

Table 1: HILIC Gradient Elution Profile

Note: The gradient starts with a high percentage of organic solvent (B), which is characteristic of HILIC separations to retain polar analytes.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve Type
0.00	0.40	10	90	Initial
1.00	0.40	10	90	Linear
4.00	0.40	45	55	Linear
5.00	0.40	45	55	Hold
5.10	0.40	10	90	Step
7.50	0.40	10	90	Re-equilibration

Table 2: Mass Spectrometry (MRM) Parameters

Detection is performed in Multiple Reaction Monitoring (MRM) mode using ESI+.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Creatol	130.1	87.1	50	15	Quantitation
Creatol	130.1	60.1	50	22	Qualification
Creatinine	114.1	44.1	50	18	Quantitation
IS (Creatinine-d3)	117.1	47.1	50	18	Internal Standard

Table 3: Assay Validation Summary

The method demonstrates high sensitivity, easily detecting the elevated creatol levels typical in CRF patients[4].

Validation Parameter	Metric / Acceptance Criteria
Linear Dynamic Range	1.0 ng/mL – 500 ng/mL
Limit of Detection (LOD)	0.3 ng/mL (S/N ≥ 3)
Lower Limit of Quantitation (LLOQ)	1.0 ng/mL (CV ≤ 20%, Accuracy 80-120%)
Intra-day Precision (CV%)	≤ 8.5% across all QC levels
Inter-day Precision (CV%)	≤ 11.2% across all QC levels
Extraction Recovery	88% - 94% (Consistent across low, mid, high QCs)
Matrix Effect	92% - 105% (Minimal ion suppression via HILIC)

Conclusion & Clinical Perspectives

The transition from traditional fluorometric HPLC to HILIC-LC-MS/MS represents a significant leap in the analytical capability to detect 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol) in human plasma[5][6]. By leveraging the specific retention mechanisms of HILIC and the absolute mass accuracy of tandem mass spectrometry, researchers can now reliably quantify this critical biomarker at low nanogram-per-milliliter concentrations.

Monitoring the plasma creatol-to-creatinine ratio provides drug development professionals and clinicians with a highly sensitive, real-time window into the oxidative stress burden of patients with chronic kidney disease, ultimately guiding therapeutic interventions aimed at mitigating uremic toxicity[2][4].

References

• "Creatol | C4H7N3O2 | CID 124266 - PubChem", National Library of Medicine (NIH). 1

• "Drug Discoveries & Therapeutics: Daily hydroxyl radical scavenging capacity of mammals", Drug Discoveries & Therapeutics.3

• "Urinary Excretion of Creatol, an In Vivo Biomarker of Hydroxyl Radical, in Patients with Chronic Renal Failure", Taylor & Francis. 5

• "Creatol, a Creatinine Metabolite, as a Useful Determinant of Renal Function", Karger Publishers. 4

• "Properties of Uremic Solutes That Allow Their Effective Control by Hemodialysis", PMC / NIH. 6

• "Challenges of Serum Creatinine Level in GFR Assessment and Drug Dosing Decisions in Kidney Injury", PMC / NIH. 2

Sources

• 1. Creatol | C4H7N3O2 | CID 124266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Challenges of Serum Creatinine Level in GFR Assessment and Drug Dosing Decisions in Kidney Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ddtjournal.com [ddtjournal.com]
• 4. karger.com [karger.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one liquid chromatography analytical methods

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol) in Biological Matrices

Target Audience: Analytical Chemists, Clinical Researchers, and Drug Development Professionals Matrix: Human Serum and Urine Analytical Technology: Strong Cation Exchange (SCX) HPLC with Post-Column Fluorescence Derivatization

Introduction & Clinical Significance

The compound 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one , universally referred to in clinical literature as [1], is a critical oxidative metabolite of creatinine. In mammalian systems, creatinine acts as an intrinsic scavenger of the highly reactive hydroxyl radical (•OH). The non-enzymatic oxidation of creatinine by •OH yields creatol, which can subsequently be oxidized into methylguanidine (MG) [2].

Because the hydroxyl radical is too short-lived for direct in vivo measurement, the urinary and serum molar ratios of Creatol/Creatinine (CTL/Cr) serve as robust, stable biomarkers for systemic oxidative stress. Accurately quantifying creatol is essential for monitoring the progression of chronic renal failure (CRF) and evaluating antioxidant drug efficacy [3].

Figure 1: Non-enzymatic oxidative metabolic pathway of creatinine mediated by hydroxyl radicals.

Analytical Strategy: Causality & Logic

Analyzing creatol in biological matrices presents two primary challenges: poor retention on standard reversed-phase columns and the lack of a strong intrinsic chromophore for trace-level UV detection. This protocol overcomes these hurdles through a highly specific, two-tiered analytical logic:

• Separation via Strong Cation Exchange (SCX): Creatol and its related metabolites are highly polar, nitrogen-rich compounds. By utilizing an SCX column at an acidic pH (pH 5.25), the guanidino-like moieties become positively charged. This charge-based retention mechanism provides baseline resolution of creatol from creatinine, methylguanidine, and endogenous amino acids [3].

• Post-Column Derivatization (PCD) for Signal Amplification: To achieve sub-nanomolar sensitivity, this method employs post-column derivatization with [4]. Under highly alkaline conditions (facilitated by a secondary NaOH pump) and elevated temperature (65°C), PQ reacts specifically with the monosubstituted guanidino group. This condensation reaction forms a highly fluorescent phenanthroimidazole derivative, shifting detection into the visible spectrum (Emission 495 nm) and virtually eliminating background matrix interference.

Figure 2: HPLC post-column derivatization workflow for creatol and guanidino compounds.

Experimental Protocol

Sample Preparation (Deproteinization & Matrix Management)

Causality: Biological macromolecules (proteins) will irreversibly foul the SCX resin and precipitate in the highly alkaline post-column reaction coil. Acidic deproteinization is mandatory.

Serum Protocol:

• Aliquot 100 µL of human serum into a 1.5 mL microcentrifuge tube.

• Add 20 µL of 30% (w/v) trichloroacetic acid (TCA). Vortex vigorously for 30 seconds to precipitate proteins.

• Centrifuge at 10,000 × g for 10 minutes at 4°C.

• Transfer the supernatant and pass it through a 0.22 µm PTFE syringe filter into an HPLC vial.

Urine Protocol:

• Dilute spot or 24-hour urine samples 1:50 with LC-grade water. Causality: Urine contains massive concentrations of native creatinine. Dilution prevents detector saturation and ensures the creatol concentration falls within the linear dynamic range of the fluorescence detector.

• Filter through a 0.22 µm PTFE syringe filter directly into an HPLC vial.

Reagent Preparation

• Eluent A (Separation Buffer): 0.1 M Sodium citrate buffer, adjusted to pH 5.25. Filter and degas.

• Eluent B (Column Wash): 1.0 M NaOH. Used to flush tightly bound polyamines from the SCX column between runs.

• Post-Column Reagent 1 (Alkalinization): 2.0 M NaOH in LC-grade water.

• Post-Column Reagent 2 (Derivatization): 2.0 mM 9,10-phenanthrenequinone (PQ) dissolved in N,N-dimethylformamide (DMF) / Ethanol (1:1 v/v). Protect from light.

Chromatographic & Derivatization Execution

• Equilibrate the SCX column with Eluent A at 1.0 mL/min until the baseline is stable.

• Activate the post-column pumps (NaOH and PQ) at 0.6 mL/min each. Ensure the reaction coil is stabilized at 65°C.

• Inject 10 µL of the prepared sample.

• Run Eluent A isocratically for 20 minutes to elute Creatinine, Creatol, and Methylguanidine.

• Switch to Eluent B for 10 minutes to wash the column, followed by a 10-minute re-equilibration with Eluent A.

System Validation & Self-Validating Checks

To ensure the trustworthiness of the generated data, the system must pass the following self-validating criteria before analyzing unknown biological samples:

• Resolution Check (Rs): Inject a mixed standard of Creatinine, Creatol, and Methylguanidine. The resolution ( Rs​ ) between Creatol and Methylguanidine must be ≥1.5 .

  • Troubleshooting: If Rs​<1.5 , verify the pH of Eluent A. Guanidino retention on SCX is hyper-sensitive to mobile phase pH fluctuations of even ±0.05 units.

• Derivatization Efficiency: The peak area of a 100 nM Creatol standard must yield a Relative Standard Deviation (RSD) ≤2.0% over five replicate injections.

  • Troubleshooting: High variability indicates pulsation in the post-column reagent pumps or temperature instability inside the 65°C reaction coil.

Quantitative Data Presentation

Table 1: Optimized Chromatographic and Derivatization Parameters

Parameter	Specification	Functional Purpose
Analytical Column	TSKgel SCX (6.0 mm ID × 150 mm, 5 µm)	Cationic retention of guanidino groups
Mobile Phase A	0.1 M Sodium Citrate (pH 5.25)	Isocratic elution of target analytes
Main Flow Rate	1.0 mL/min	Optimal linear velocity for SCX
Reaction Coil Temp	65°C	Accelerates PQ condensation reaction
PQ Reagent Flow	0.6 mL/min	Ensures stoichiometric excess of fluorophore
NaOH Reagent Flow	0.6 mL/min	Drives pH > 11 required for fluorescence
Detection	Ex: 340 nm / Em: 495 nm	Specific excitation/emission of PQ-adducts

Table 2: Typical Analytical Performance Metrics

Analyte	Approx. Retention Time (min)	Limit of Detection (LOD)	Linear Range
Creatinine (Cr)	4.5	1.0 nmol/mL	5 - 500 nmol/mL
Creatol (CTL)	9.2	0.05 nmol/mL	0.1 - 50 nmol/mL
Methylguanidine (MG)	14.8	0.02 nmol/mL	0.05 - 20 nmol/mL

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 124266, Creatol." PubChem,[Link]

• Ienaga, K., et al. "Urinary Excretion of Creatol, an In Vivo Biomarker of Hydroxyl Radical, in Patients with Chronic Renal Failure." Renal Failure, vol. 29, no. 3, 2007, pp. 279-283.[Link]

• Nakamura, K., et al. "Production of methylguanidine from creatinine via creatol by active oxygen species: analyses of the catabolism in vitro." Nephron, vol. 58, no. 1, 1991, pp. 50-54.[Link]

• Boppana, V. K., et al. "Quantitative analysis of methylguanidine and guanidine in physiologic fluids by high-performance liquid chromatography-fluorescence detection method." Journal of Chromatography B: Biomedical Sciences and Applications, vol. 162, no. 1, 1979, pp. 23-29.[Link]

Application Note: Quantifying Renal Oxidative Stress via 2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol)

Introduction & Mechanistic Rationale

In the fields of nephrology and drug development, accurately quantifying renal oxidative stress remains a significant analytical challenge. Hydroxyl radicals (•OH) are highly reactive and short-lived, making direct in vivo measurement virtually impossible[1]. While traditional biomarkers like 8-hydroxydeoxyguanosine (8-OHdG) are widely used, they primarily reflect localized nuclear or mitochondrial DNA damage rather than systemic or cytosolic oxidative burden[2].

2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one , commonly known as Creatol (CTL) (CAS: 133882-98-1), offers a highly specific alternative[3]. Creatinine (Cr), which is abundantly distributed in the cytosol and extracellular space (particularly in the kidneys), acts as an intrinsic •OH scavenger[4]. When •OH attacks creatinine, it drives a non-enzymatic oxidation reaction that produces Creatol[1]. Creatol can subsequently undergo partial conversion into methylguanidine (MG)[4].

Because creatinine clearance is already the gold standard for evaluating renal function, quantifying its oxidized byproducts (CTL and MG) simultaneously provides a direct, self-normalizing window into the oxidative burden driving renal pathogenesis, such as Chronic Kidney Disease (CKD) and allograft rejection[2][5].

Fig 1. Non-enzymatic oxidation of creatinine into creatol and methylguanidine by hydroxyl radicals.

Clinical & Experimental Significance

The diagnostic power of Creatol lies in its stoichiometric relationship with creatinine. By calculating the molar ratio of (CTL + MG)/Cr , researchers can determine the exact fraction of creatinine that has been oxidized by hydroxyl radicals, effectively normalizing the data against variations in urine concentration or total muscle mass[1].

In healthy individuals, baseline physiological •OH scavenging converts approximately 0.15% to 0.20% of creatinine into CTL, which is readily excreted in urine but remains strictly undetectable in serum[1][6]. However, as Glomerular Filtration Rate (GFR) declines in chronic renal failure (CRF), uremic toxins accumulate, inducing severe oxidative stress. This drives the conversion rate up to 2.0%, causing CTL to become detectable in serum and significantly elevating the urinary (CTL+MG)/Cr ratio[6][7].

Quantitative Data Summary: Creatol as a Biomarker

The following table summarizes expected CTL metrics across different physiological states, serving as a baseline for experimental validation[1][6][7].

Subject Group	Serum Creatol (CTL)	Urinary (CTL+MG)/Cr Ratio	Clinical Interpretation
Healthy Individuals	Undetectable (0.0 mg/dL)	~0.15% - 0.20%	Normal physiological •OH scavenging; baseline state.
Mild-to-Moderate CKD	Detectable	~0.50%	Early indicator of elevated renal oxidative stress.
Severe CRF (Non-dialyzed)	Highly Elevated	1.0% - 2.0%	Severe hydroxyl radical burden; correlates with GFR decline.

Experimental Protocol: HPLC-Fluorescence Quantification

To accurately measure Creatol, we utilize High-Performance Liquid Chromatography (HPLC) coupled with fluorescence detection.

Causality of Methodological Choices: Creatol natively exhibits poor reactivity with standard fluorogenic reagents, which historically required time-consuming purification steps[6]. By utilizing 9,10-phenanthrenequinone (PQ) under specific alkaline conditions, we force a reaction with the guanidino-like moiety of CTL and MG. This derivatization increases detection sensitivity by more than 50-fold, allowing direct quantification in physiological fluids without prior isolation[6].

Self-Validating System: This protocol requires the parallel processing of healthy human/animal serum as a negative control. Because CTL is strictly undetectable in healthy serum[6], any fluorescent peak at the CTL retention time in the negative control indicates reagent contamination or column carryover, immediately invalidating the run and preventing false positives.

Materials & Reagents

• Standards: Creatol (CAS: 133882-98-1)[3], Methylguanidine (MG), Creatinine (Cr).

• Reagents: Trichloroacetic acid (TCA), 9,10-phenanthrenequinone (PQ), Sodium hydroxide (NaOH), HPLC-grade Methanol, Sodium tetraborate buffer.

Step-by-Step Methodology

Step 1: Sample Collection & Storage Collect spot urine, 24-hour urine, or serum. Critical Insight: Samples must be immediately frozen and stored at -70°C. At room temperature, CTL undergoes spontaneous, non-enzymatic degradation into MG, which will artificially skew the individual CTL/Cr ratio (though the combined (CTL+MG)/Cr ratio remains relatively stable)[6][8].

Step 2: Deproteinization Add 10% Trichloroacetic acid (TCA) to the sample in a 1:1 (v/v) ratio. Vortex vigorously for 30 seconds, then centrifuge at 10,000 × g for 10 minutes at 4°C. Collect the supernatant. Causality: This step precipitates and removes macromolecular proteins that would otherwise irreversibly bind to the C18 HPLC column, causing pressure spikes and interfering with the derivatization efficiency[8].

Step 3: Fluorogenic Derivatization To 100 µL of the deproteinized supernatant, add 100 µL of 9,10-PQ reagent (dissolved in methanol) and 50 µL of 1M NaOH. Incubate the mixture in a heat block at 60°C for exactly 15 minutes, then immediately cool on ice to halt the reaction. Causality: The alkaline environment (NaOH) is strictly required for the PQ reagent to form highly fluorescent adducts with the oxidized creatinine derivatives[6].

Step 4: Chromatographic Separation

• Column: C18 Reverse-Phase (e.g., Kromasil C-18, 5 µm, 4.6 x 150 mm)[9].

• Mobile Phase: Isocratic elution using Methanol : Water : Sodium tetraborate buffer[9].

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

Step 5: Fluorescence Detection & Quantification Monitor the eluent using a fluorescence detector set to an excitation wavelength of ~395 nm and an emission wavelength of ~500 nm. Construct a standard curve using known concentrations of CTL, MG, and Cr to quantify the molar concentrations in the samples.

Workflow Diagram

Fig 2. HPLC-Fluorescence experimental workflow for Creatol and Methylguanidine quantification.

Data Analysis & Interpretation

To accurately assess renal oxidative stress, do not rely on absolute Creatol concentrations, as these fluctuate with hydration status and urine volume. Instead, calculate the conversion rate using the molar ratio:

Oxidative Stress Index =[ (CTL in µmol/L) + (MG in µmol/L) ] / (Cr in µmol/L)

• Diagnostic Application: The mere presence of serum CTL (>0.0 mg/dL) serves as a rapid, qualitative diagnostic sign for Chronic Renal Failure (CRF)[6].

• Prognostic Application: The urinary (CTL+MG)/Cr ratio serves as a quantitative prognostic indicator. A longitudinal increase in this ratio indicates escalating hydroxyl radical production and correlates strongly with a decrease in creatinine clearance (CLCr), signaling disease progression or potential allograft rejection[1][5].

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. creatol | 133882-98-1 [chemicalbook.com]
• 4. Creatinine and HMH (5-hydroxy-1-methylhydantoin, NZ-419) as intrinsic hydroxyl radical scavengers [jstage.jst.go.jp]
• 5. Creatol, an oxidative product of creatinine in kidney transplant patients, as a useful determinant of renal function: a preliminary study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. karger.com [karger.com]
• 7. ddtjournal.com [ddtjournal.com]
• 8. Evaluation of oxidative stress markers for the early diagnosis of allograft rejection in feline renal allotransplant recipients with normal renal function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

isotope-labeled 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one internal standard preparation

An Application Note on the De Novo Synthesis of an Isotope-Labeled Internal Standard for 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one.

Abstract

The accurate quantification of small molecules in complex biological matrices is a cornerstone of modern drug development and clinical research. The use of stable isotope-labeled (SIL) internal standards is widely recognized as the gold standard for mass spectrometry-based quantification, as it effectively corrects for matrix effects and variations in sample processing.[1][2] This application note presents a comprehensive, proposed methodology for the de novo synthesis, purification, and characterization of an isotope-labeled internal standard for 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one, a molecule of interest in metabolic research. Furthermore, a detailed protocol for its application in a quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow is provided.

Introduction: The Rationale for a Custom SIL Internal Standard

2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one is a heterocyclic compound with structural similarities to metabolites of creatine, a key molecule in cellular energy metabolism.[2][3] Its potential as a biomarker necessitates the development of robust and accurate quantitative assays. Stable isotope-labeled internal standards are chemically identical to the analyte of interest, but have a greater mass due to the incorporation of heavy isotopes such as ¹³C, ¹⁵N, or ²H. This mass difference allows the internal standard to be distinguished from the analyte by a mass spectrometer, while its identical chemical and physical properties ensure that it behaves in the same manner during sample extraction, chromatography, and ionization.[4][5] This co-elution and co-ionization behavior is crucial for correcting analytical variability, thereby enhancing the precision and accuracy of quantification.[1]

Given the likely absence of a commercially available SIL internal standard for 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one, a custom synthesis is required. This document outlines a proposed synthetic strategy, leveraging fundamental principles of heterocyclic chemistry, to produce a high-purity, multiply-labeled internal standard.

Proposed Synthetic Pathway for Isotope-Labeled 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one

The proposed synthesis is a multi-step process designed to incorporate stable isotopes at positions that are chemically stable and provide a significant mass shift relative to the unlabeled analyte. The chosen strategy involves the cyclization of an isotopically labeled N-methylguanidine derivative with a suitable C3-building block.

The following DOT script visualizes the proposed synthetic workflow:

Caption: Proposed multi-step synthesis of the isotope-labeled internal standard.

Protocol 1: Synthesis of [¹³C, ¹⁵N₂]-N-Methylguanidine (Intermediate)

This step involves the reaction of commercially available [¹³C, ¹⁵N₂]-cyanamide with methylamine. This incorporates the isotopic labels into the guanidine core of the molecule.

Materials and Reagents:

• [¹³C, ¹⁵N₂]-Cyanamide (≥98% isotopic purity)

• Methylamine (40% in water)

• Hydrochloric acid (HCl), concentrated

• Ethanol

• Diethyl ether

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

Procedure:

• In a 100 mL round-bottom flask, dissolve [¹³C, ¹⁵N₂]-cyanamide (1 equivalent) in ethanol.

• Cool the solution in an ice bath and slowly add methylamine solution (1.1 equivalents) dropwise with continuous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture and acidify with concentrated HCl to form the hydrochloride salt of the product, which will precipitate.

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield [¹³C, ¹⁵N₂]-N-methylguanidine hydrochloride.

Protocol 2: Synthesis of Isotope-Labeled 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one

This is a proposed cyclization reaction based on established methods for synthesizing substituted imidazolones.[6] It involves the condensation of the labeled N-methylguanidine with an α-keto-β-hydroxy ester.

Materials and Reagents:

• [¹³C, ¹⁵N₂]-N-Methylguanidine hydrochloride (from Protocol 1)

• Ethyl 2-hydroxy-2-methyl-3-oxobutanoate

• Sodium ethoxide

• Anhydrous ethanol

• Round-bottom flask with reflux condenser and nitrogen inlet

• Magnetic stirrer with heating mantle

Procedure:

• In a flame-dried, 250 mL round-bottom flask under a nitrogen atmosphere, dissolve sodium ethoxide (2.2 equivalents) in anhydrous ethanol.

• Add [¹³C, ¹⁵N₂]-N-methylguanidine hydrochloride (1 equivalent) to the solution and stir for 30 minutes at room temperature to generate the free base.

• Add ethyl 2-hydroxy-2-methyl-3-oxobutanoate (1 equivalent) to the reaction mixture.

• Heat the mixture to reflux and maintain for 12-18 hours, monitoring the reaction by LC-MS.

• After completion, cool the reaction mixture to room temperature and neutralize with a suitable acid (e.g., acetic acid).

• Remove the solvent under reduced pressure to obtain the crude product.

Protocol 3: Purification of the Isotope-Labeled Internal Standard

Purification is critical to ensure that the internal standard is free of unlabeled analyte and other impurities.

Methodology:

• Technique: Preparative High-Performance Liquid Chromatography (HPLC)

• Column: A suitable reversed-phase column (e.g., C18)

• Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid.

• Detection: UV detection at a suitable wavelength and/or mass spectrometry.

Procedure:

• Dissolve the crude product in a minimal amount of the initial mobile phase.

• Inject the solution onto the preparative HPLC system.

• Collect fractions corresponding to the peak of the target labeled compound.

• Pool the pure fractions and lyophilize to obtain the final product.

Characterization and Validation of the Internal Standard

The identity, purity, and isotopic enrichment of the synthesized internal standard must be rigorously confirmed.

The following DOT script outlines the analytical validation workflow:

Caption: Workflow for the analytical validation of the synthesized internal standard.

Analytical Technique	Parameter	Acceptance Criteria
HPLC-UV/MS	Chemical Purity	> 98% peak area
High-Resolution Mass Spectrometry (HRMS)	Molecular Formula Confirmation	Measured mass within 5 ppm of theoretical mass
Nuclear Magnetic Resonance (NMR)	Structural Confirmation	Spectra consistent with the proposed structure
Mass Spectrometry (MS)	Isotopic Enrichment	> 99% of the labeled species
Mass Spectrometry (MS)	Unlabeled Analyte Content	< 0.1% of the unlabeled analyte peak area relative to the labeled peak area

Application in a Quantitative LC-MS/MS Workflow

The following protocol details the use of the synthesized SIL internal standard for the quantification of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one in a biological matrix, such as plasma.

The following DOT script visualizes the quantitative analysis workflow:

Caption: Typical workflow for quantitative analysis using the SIL internal standard.

Protocol 4: Sample Preparation and Analysis

Materials and Reagents:

• Validated SIL internal standard stock solution (e.g., 1 mg/mL in methanol)

• Unlabeled analyte reference standard

• Control biological matrix (e.g., human plasma)

• Acetonitrile with 0.1% formic acid (Precipitation Solvent)

• Methanol and Water (HPLC-grade) for mobile phases

Procedure:

• Preparation of Working Solutions:

  • Prepare a series of calibration standards by spiking the unlabeled analyte into the control matrix at various concentrations.

  • Prepare Quality Control (QC) samples at low, medium, and high concentrations.

  • Prepare a working solution of the SIL internal standard at a fixed concentration (e.g., 100 ng/mL) in the precipitation solvent.

• Sample Extraction:

  • To 50 µL of each calibration standard, QC sample, and unknown sample, add 150 µL of the SIL internal standard working solution (in precipitation solvent).

  • Vortex mix for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Develop a suitable liquid chromatography method to achieve separation of the analyte from other matrix components.

  • Optimize the mass spectrometer settings for the detection of both the analyte and the SIL internal standard using Multiple Reaction Monitoring (MRM).

    • Analyte MRM transition: Q1 (precursor ion mass) -> Q3 (product ion mass)

    • SIL-IS MRM transition: Q1 (precursor ion mass + mass shift) -> Q3 (product ion mass)

• Data Analysis:

  • For each injection, determine the peak areas of the analyte and the SIL internal standard.

  • Calculate the Peak Area Ratio (Analyte Peak Area / SIL-IS Peak Area).

  • Generate a calibration curve by plotting the Peak Area Ratio versus the concentration of the calibration standards using a weighted linear regression.

  • Determine the concentration of the analyte in the unknown samples by interpolating their Peak Area Ratios from the calibration curve.[2]

Conclusion

This application note provides a comprehensive, albeit proposed, framework for the synthesis, characterization, and application of a custom isotope-labeled internal standard for 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one. The successful implementation of this methodology will enable researchers to perform highly accurate and precise quantification of this analyte in complex matrices, thereby advancing research into its biological significance. The principles and protocols outlined herein are broadly applicable to the development of other novel SIL internal standards.

References

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407. Retrieved from [Link]

• Brosnan, J. T., da Silva, R. P., & Brosnan, M. E. (2011). The metabolic burden of creatine synthesis. Amino acids, 40(5), 1325–1331. Retrieved from [Link]

• Wyss, M., & Kaddurah-Daouk, R. (2000). Creatine and creatinine metabolism. Physiological reviews, 80(3), 1107–1213. Retrieved from [Link]

• PubChem. (n.d.). 2-amino-3-methyl-4H-imidazol-5-one chloride. Retrieved from [Link]

• Romer Labs. (n.d.). 13C Isotope Labeled. Retrieved from [Link]

• Mutlib, A. E. (2008). Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies. Chemical research in toxicology, 21(9), 1674–1691. Retrieved from [Link]

• Royal Society of Chemistry. (2020). The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products. Organic Chemistry Frontiers. Retrieved from [Link]

• Blackmore, T. R., & Thompson, P. E. (2011). IMIDAZOLIDIN-4-ONES: THEIR SYNTHESES AND APPLICATIONS. Medicinal Chemistry and Drug Discovery.

• National Center for Biotechnology Information. (n.d.). PubChem. Retrieved from [Link]

• ResearchGate. (2024, May). A panel of four plasma amino acids is a promising biomarker for newly diagnosed bladder cancer. Retrieved from [Link]

• MDPI. (2023, June 28). Amino-Acid-Derived Oxazolidin-5-Ones as Chemical Markers for Schiff Base Formation in Glycation Reactions. Retrieved from [Link]

• Witting, M., & Schmitt-Kopplin, P. (2016). Isotope Labeling for Solution and Solid-State NMR Spectroscopy of Membrane Proteins. Methods in molecular biology (Clifton, N.J.), 1432, 145–163. Retrieved from [Link]

• Google Patents. (2011, April 19). Process for the synthesis of 4H-imidazo[1,5-a][4][5]benzodiazepines, in particular midazolam and salts thereof. Retrieved from

• National Center for Biotechnology Information. (2021, January 27). Long-term exposure to 2-amino-3-methylimidazo[4,5-f]quinoline can trigger a potential risk of Parkinson's disease. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Identification of New 2-Amino-3-methylimidazo[4,5-f]quinoline Urinary Metabolites from β-Naphthoflavone-Treated Mice. Retrieved from [Link]

• National Center for Biotechnology Information. (2026, February 1). Synthesis and structure of 2-amino-4-nitro-1H-imidazol-3-ium chloride. Retrieved from [Link]

• MDPI. (2025, March 3). Microwave-Assisted Synthesis of 1-(5-Substituted-4-hydroxy-2-methyl-1H-pyrrol-3-yl)ethan-1-ones from 2-Amino Acid-Derived Enamine-Type Schiff Bases. Retrieved from [Link]

• Royal Society of Chemistry. (2020). The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products. Organic Chemistry Frontiers. Retrieved from [Link]

Sources

• 1. Synthesis and structure-activity studies of N,N'-diarylguanidine derivatives. N-(1-naphthyl)-N'-(3-ethylphenyl)-N'-methylguanidine: a new, selective noncompetitive NMDA receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolic Basis of Creatine in Health and Disease: A Bioinformatics-Assisted Review [mdpi.com]
• 3. ovid.com [ovid.com]
• 4. researchgate.net [researchgate.net]
• 5. Creatine synthesis: hepatic metabolism of guanidinoacetate and creatine in the rat in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The preparation of (4H)-imidazol-4-ones and their application in the total synthesis of natural products - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

in vitro antioxidant capacity assays using 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one

A Novel Chromogenic Assay for In Vitro Antioxidant Capacity Assessment Using 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one

For: Researchers, scientists, and drug development professionals

Abstract

This document details the theoretical framework and a proposed protocol for a novel in vitro antioxidant capacity assay utilizing the chromogenic properties of a synthesized radical cation of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one. While not a conventional method, this application note provides a scientifically-grounded, hypothetical protocol for researchers interested in exploring new methodologies for antioxidant screening. The proposed assay is designed to be a reliable and high-throughput method for assessing the total antioxidant capacity of pure compounds, plant extracts, and biological fluids.

Introduction: The Quest for Novel Antioxidant Assays

The measurement of antioxidant capacity is crucial in the fields of pharmacology, food science, and cosmetics. Oxidative stress, caused by an imbalance between reactive oxygen species (ROS) and the body's antioxidant defenses, is implicated in numerous diseases.[1] This has led to a significant interest in the discovery and characterization of novel antioxidant compounds.[2]

Standard in vitro antioxidant assays, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays, are widely used for their simplicity and reliability.[3] These assays are generally based on either hydrogen atom transfer (HAT) or single electron transfer (SET) mechanisms.[4] Imidazole and its derivatives have been recognized for their potential as antioxidant agents, primarily due to their ability to scavenge free radicals.[5]

This application note proposes a novel assay based on the hypothetical radical cation of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one. The core concept is that a stable colored radical of this compound can be generated, which is then neutralized by antioxidant compounds, leading to a measurable color change. This method is presented as a potential alternative to existing assays, with the caveat that it requires full experimental validation.

Principles of the Proposed Assay

The proposed assay is based on a single electron transfer (SET) mechanism. The central hypothesis is that the 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one molecule can be oxidized to form a stable, colored radical cation. This radical cation would then be capable of accepting an electron from an antioxidant molecule, resulting in its reduction back to the parent, non-colored form. The degree of color change, measured spectrophotometrically, would be proportional to the amount of antioxidant present in the sample.

The imidazole ring is an electron-rich heterocycle, which makes it susceptible to oxidation and capable of stabilizing a radical species. The proposed reaction sequence is as follows:

• Generation of the Radical Cation: The 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one is oxidized by a strong oxidizing agent (e.g., potassium persulfate) to form a stable, colored radical cation.

• Scavenging by an Antioxidant: The antioxidant compound donates an electron to the radical cation, neutralizing it and causing a loss of color.

The antioxidant capacity of a sample would be quantified by comparing its ability to quench the color of the radical cation solution to that of a standard antioxidant, such as Trolox (a water-soluble analog of vitamin E).

Proposed Experimental Workflow

The following diagram illustrates the proposed workflow for the antioxidant capacity assay using the 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one radical cation.

Caption: Proposed workflow for the antioxidant assay.

Detailed Protocols

4.1. Reagent and Sample Preparation

• Reagent A: 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one Stock Solution (10 mM):

  • Accurately weigh the required amount of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one.

  • Dissolve in an appropriate solvent (e.g., methanol or a buffered aqueous solution, to be determined experimentally).

  • Store at 4°C in the dark.

• Reagent B: Potassium Persulfate Stock Solution (100 mM):

  • Dissolve potassium persulfate in deionized water.

  • This solution should be prepared fresh daily.

• Radical Cation Working Solution:

  • Mix Reagent A and Reagent B in a 1:1 (v/v) ratio.

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This allows for the complete formation of the radical cation.

  • Dilute the resulting solution with the assay solvent to obtain an absorbance of 0.70 ± 0.02 at the determined λmax (to be identified experimentally).

• Trolox Standard Solutions (0-1000 µM):

  • Prepare a 10 mM stock solution of Trolox in the assay solvent.

  • Perform serial dilutions to obtain standard solutions with concentrations ranging from 0 to 1000 µM.

• Test Samples:

  • Dissolve solid samples in the assay solvent to a known concentration.

  • Liquid samples may need to be diluted to fall within the linear range of the assay.

4.2. Assay Procedure (96-well plate format)

• Pipette 20 µL of the standard solutions, test samples, and a solvent blank into individual wells of a 96-well microplate.

• Add 180 µL of the Radical Cation Working Solution to each well.

• Mix gently by shaking the plate for 30 seconds.

• Incubate the plate in the dark at room temperature for a predetermined time (e.g., 30 minutes; this needs to be optimized).

• Measure the absorbance at the predetermined λmax using a microplate reader.

Data Analysis and Interpretation

5.1. Calculation of Percentage Inhibition

The percentage of radical scavenging activity is calculated using the following formula:

% Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

Where:

• Abs_control is the absorbance of the solvent blank.

• Abs_sample is the absorbance of the test sample or standard.

5.2. Standard Curve and TEAC Value

• Plot the % Inhibition versus the concentration of the Trolox standards to generate a standard curve.

• Determine the linear range of the standard curve.

• The antioxidant capacity of the test samples is expressed as Trolox Equivalent Antioxidant Capacity (TEAC). This is calculated by comparing the % inhibition of the sample to the standard curve.

5.3. Example Data Presentation

Sample ID	Concentration (µg/mL)	Absorbance (λmax)	% Inhibition	TEAC (µM)
Blank	-	0.701	0.0	-
Trolox Std 1	100 µM	0.589	16.0	100
Trolox Std 2	250 µM	0.421	39.9	250
Trolox Std 3	500 µM	0.210	70.0	500
Test Compound A	50	0.485	30.8	192.5
Test Compound B	50	0.315	55.1	344.4

Assay Validation and Self-Validating Systems

For this proposed assay to be trustworthy, a rigorous validation process is essential.[3] This would involve:

• Determination of λmax: The wavelength of maximum absorbance for the radical cation must be determined.

• Optimization of Incubation Time: The optimal time for the reaction between the radical and the antioxidants needs to be established.

• Linearity: The linear range of the Trolox standard curve must be defined.

• Precision and Accuracy: Intra- and inter-day precision and accuracy should be assessed.

• Selectivity and Interference: The potential for interference from other compounds in complex mixtures should be investigated.

Causality Behind Experimental Choices

• Choice of a Radical Cation: A stable radical cation provides a consistent and reproducible reagent for the assay.

• Use of a Standard: Trolox is a widely accepted standard in antioxidant assays, allowing for comparison of results across different studies.[6]

• Spectrophotometric Detection: This method is simple, rapid, and widely available in research laboratories.[7]

• 96-well Plate Format: This allows for high-throughput screening of a large number of samples.

Mandatory Disclaimer: A Call for Experimental Validation

The assay described in this application note is a theoretical proposal based on the known antioxidant properties of the imidazole chemical scaffold.[5] To the best of our knowledge, an antioxidant capacity assay based on 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one has not been experimentally validated or reported in the peer-reviewed literature. Researchers who wish to implement this proposed method must undertake a thorough experimental validation process to confirm its feasibility, reliability, and applicability to their specific research needs.

References

• Hayati, M. Y. (2024). Synthesis and Characterization of New Some Imidazole's Derivatives as Antioxidants. Central Asian Journal of Theoretical and Applied Science, 5(6), 542-549.
• Hayati, M. Y. (2025). Synthesis and Characterization of New Some Imidazole's Derivatives as Antioxidants.
• Anonymous. (n.d.). Novel Techniques and other In Vitro Assay for Evaluation of Antioxidant Activity.
• Campos, C., et al. (2016). Optimization and Validation of Two High-Throughput Methods Indicating Antiradical Activity. Molecules, 21(11), 1545.
• Anonymous. (n.d.). The synthesis of imidazoles and evaluation of their antioxidant and antifungal activities.
• Ferreira, I. C. F. R., et al. (2018).
• Anonymous. (2024). Imidazole-Derived Alkyl and Aryl Ethers: Synthesis, Characterization, In Vitro Anticancer and Antioxidant Activities, Carbonic Anhydrase I–II Inhibition Properties, and In Silico Studies.
• Apak, R., et al. (2016). Recent Advances in Antioxidant Capacity Assays. OUCI.
• Anonymous. (2023). Advancing In vitro Antioxidant Activity Assessment: A Comprehensive Methodological Review and Improved Approaches for DPPH, FRAP and H2O2 Assays.
• Anonymous. (n.d.). Synthesis and Characterization of Novel Antioxidant Compounds: An In-depth Technical Guide. Benchchem.
• Anonymous. (n.d.). Proposed mechanism of antioxidant action of compounds 5 d.
• Apak, R., et al. (2021). Recent Advances in Antioxidant Capacity Assays. IntechOpen.
• Anonymous. (2024). A Review: Analytical methods used for In vitro Antioxidant studies. IJNRD.
• Ou, B., et al. (2009). Novel High-Throughput Assay for Antioxidant Capacity against Superoxide Anion. Journal of Agricultural and Food Chemistry, 57(7), 2939-2946.
• Anonymous. (n.d.). How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches. PMC.
• Anonymous. (2025). Critical Evaluation and Validation of a High-Throughput Microplate-Based Cupric Reducing Antioxidant Capacity Method for the Analysis of Fish Feed Ingredients. MDPI.
• Gerasimova, E. L., et al. (2021).

Sources

• 1. How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Medwin Publishers | Advancing In vitro Antioxidant Activity Assessment: A Comprehensive Methodological Review and Improved Approaches for DPPH, FRAP and H2O2 Assays [medwinpublishers.com]
• 3. Optimization and Validation of Two High-Throughput Methods Indicating Antiradical Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijnrd.org [ijnrd.org]
• 5. researchgate.net [researchgate.net]
• 6. Design and Antioxidant Properties of Bifunctional 2 H-Imidazole-Derived Phenolic Compounds-A New Family of Effective Inhibitors for Oxidative Stress-Associated Destructive Processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Handling and Storage of 2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one

Welcome to the Technical Support Center for 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (commonly known as Creatol or 5-hydroxycreatinine). As an oxidative metabolite of creatinine, this compound is highly susceptible to auto-oxidation and hydrolytic degradation. This guide provides researchers and drug development professionals with mechanistic insights, troubleshooting steps, and self-validating protocols to maintain compound integrity.

Section 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: Why does creatol degrade so rapidly during benchtop handling at room temperature? A: Creatol is an electron-rich intermediate in the oxidative catabolism of creatinine. At room temperature, especially in the presence of dissolved oxygen, creatol undergoes spontaneous auto-oxidation. The primary degradation pathway involves its conversion into Creatone A (2-amino-1-methyl-4,5-imidazoledione) and Creatone B (N-(N'-methylamidino)oxamic acid)[1]. These unstable intermediates subsequently hydrolyze into methylguanidine (MG), a stable end-product[2]. The causality lies in the vulnerability of the hydroxylated imidazolone ring to reactive oxygen species (ROS), making strict temperature and atmospheric control mandatory.

Q2: How do pH and buffer composition influence creatol's stability? A: The degradation of creatol to methylguanidine is highly pH-dependent. Alkaline conditions (pH > 7.4) significantly accelerate the hydrolysis of the creatone intermediates into MG[3]. Furthermore, buffers containing trace amounts of transition metals (e.g., Fe²⁺/Fe³⁺ or Cu²⁺) can initiate Fenton-like reactions, generating hydroxyl radicals (•OH) that rapidly oxidize creatol[2].

Section 2: Troubleshooting Guide

Issue 1: Unexplained loss of creatol titer during short-term benchtop storage (1-3 days).

• Root Cause: Storage at 4°C or room temperature without inert gas protection allows dissolved oxygen and trace metals to drive auto-oxidation.

• Resolution: Solutions of creatol in water or physiological buffers must be flash-frozen and stored at -20°C or -80°C. Studies confirm that creatol remains stable for >12 months at these temperatures without the need for inert gas protection[3].

• Self-Validation Step: Analyze the degraded sample via HPLC for the presence of Creatone A/B and MG. A stoichiometric increase in MG relative to the lost creatol confirms auto-oxidation and hydrolysis rather than non-specific binding to the tube walls.

Issue 2: High variability in LC-MS/HPLC quantification across technical replicates.

• Root Cause: Repeated freeze-thaw cycles or prolonged exposure to alkaline mobile phases during chromatography.

• Resolution: Aliquot samples immediately upon preparation to avoid multiple freeze-thaw cycles. Ensure that the sample matrix and autosampler are maintained at 4°C, and use slightly acidic to neutral mobile phases to suppress the conversion of creatol to MG during the run.

Section 3: Standard Operating Procedures (SOP)

SOP: Preparation and Long-Term Storage of Creatol Standards

To ensure trustworthiness, this protocol is designed as a self-validating system that minimizes ROS generation and prevents hydrolytic cleavage.

Step 1: Reagent Preparation

• Use ultra-pure, degassed water (18.2 MΩ·cm) to prepare stock solutions. Causality: Degassing removes dissolved O₂ that acts as the primary driver for auto-oxidation.

• Add 1 mM EDTA to the reconstitution buffer. Causality: EDTA chelates trace transition metals, preventing Fenton-driven hydroxyl radical formation[2].

Step 2: Reconstitution

• Dissolve the lyophilized 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one powder strictly on ice.

• Adjust the pH to 6.5 - 7.0 using dilute HCl or NaOH. Critical: Do not exceed pH 7.4, as alkaline environments trigger rapid conversion to methylguanidine[3].

Step 3: Aliquoting and Storage

• Divide the stock solution into single-use aliquots (e.g., 50 µL) in amber microcentrifuge tubes to prevent photo-oxidation.

• Flash-freeze the aliquots in liquid nitrogen.

• Transfer to a -80°C freezer. At this temperature, autohydrolysis and auto-oxidation are negligible for over a year[3].

Step 4: Thawing & System Validation

• Thaw aliquots strictly on ice immediately before use. Discard any unused portion; do not refreeze.

• Self-Validation Check: Run a 1 µL pre-experiment HPLC injection of the thawed aliquot to verify the absence of the methylguanidine (MG) peak. If MG is detected, the aliquot was compromised during prior handling and must be discarded.

Section 4: Quantitative Data & Stability Profiles

The following table summarizes the stability of creatol under various storage conditions, highlighting the critical need for temperature and pH control.

Storage Condition	Temperature	pH	Protective Agent	Stability Duration	Primary Degradant
Aqueous Buffer	-80°C	7.0	None	> 12 Months	None (Stable)
Aqueous Buffer	-20°C	7.0	None	> 12 Months	None (Stable)
Physiological Fluid	4°C	7.4	None	< 24 Hours	Creatone A & B
Alkaline Solution	37°C	9.0	None	< 10 Minutes	Methylguanidine (MG)
Aqueous Buffer	25°C	7.4	Fenton Reagents	< 30 Minutes	Creatone A & B, MG

Data synthesized from established stability assays[2][3][4].

Section 5: Degradation Pathway Visualization

The following diagram illustrates the mechanistic pathway of creatol auto-oxidation. Understanding this causality is essential for designing effective storage protocols.

Figure 1: Oxidative degradation pathway of Creatol into Methylguanidine via Creatone.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. karger.com [karger.com]
• 4. karger.com [karger.com]

troubleshooting co-elution issues for 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one in HPLC

Welcome to the Advanced Chromatography Support Hub. As a Senior Application Scientist, I have designed this technical guide to address one of the most notoriously difficult separations in clinical and bioanalytical chromatography: the isolation and quantification of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one , commonly known as Creatol (or 5-hydroxycreatinine).

Because Creatol is a highly polar, low-molecular-weight oxidative metabolite of creatinine, standard Reversed-Phase (RP) HPLC methods frequently fail, resulting in void-volume co-elution and severe matrix interference. This guide provides the mechanistic causality behind these failures and field-proven, self-validating protocols to overcome them.

Part 1: Mechanistic Background & Analyte Pathway

To troubleshoot a molecule, you must first understand its origin and physicochemical behavior. Creatol (MW: 129.12 g/mol ) is not a dietary artifact; it is an intrinsic biomarker of oxidative stress[1]. In mammals, creatinine (Crn) acts as a scavenger for highly reactive hydroxyl radicals (•OH), undergoing non-enzymatic oxidation to form Creatol[2]. Creatol subsequently decomposes into methylguanidine (MG), a known uremic toxin that accumulates in patients with chronic kidney disease (CKD).

Figure 1: Oxidative metabolic pathway of Creatinine to Creatol and Methylguanidine.

Part 2: Troubleshooting FAQs

Q1: Why does Creatol consistently co-elute with creatinine and sample matrix components in my standard C18 RP-HPLC setup? A1: The root cause is a fundamental mismatch between the analyte's polarity and the stationary phase's hydrophobicity. Creatol is an extremely hydrophilic, cyclic guanidino compound[1]. In a standard acidic or neutral mobile phase, it remains highly ionized. Consequently, it exhibits a retention factor ( k′ ) of less than 1 on standard alkyl-bonded silica (C18) columns, causing it to wash out near the void volume ( t0​ ) alongside un-retained salts, proteins, and its parent compound, creatinine[3].

Q2: I am seeing no peaks for Creatol even when injecting high-concentration standards. Is my detector failing? A2: Your detector is likely fine; the issue is the analyte's optical properties. Cyclic guanidino compounds like Creatol and Creatinine have exceptionally poor natural fluorescence and weak UV absorbance compared to non-cyclic guanidines[3]. To solve this, you must break the cyclic structure. The industry standard is to use high-temperature post-column alkaline hydrolysis to convert Creatol into Methylguanidine (MG), followed by derivatization with a fluorogenic agent like 9,10-phenanthrenequinone (PQ)[4].

Q3: If C18 is ineffective, what is the recommended chromatographic mode to resolve these metabolites? A3: You have two primary mechanistic pathways to achieve orthogonal retention:

• Cation-Exchange Chromatography: Utilizes a sulfonated resin column with a step-wise pH gradient. Because Creatol has basic functional groups, it will be retained by ionic interactions at a lower pH (e.g., pH 5.25) and eluted by increasing the pH or ionic strength (e.g., 1M NaOH)[4].

• High-pH RP-HPLC (Ion-Suppression): By raising the mobile phase pH to 8.8 using a sodium tetraborate buffer, you suppress the ionization of the guanidino groups. This increases the molecule's lipophilicity, allowing it to be retained on a robust C18 column (like Kromasil 100)[5].

Figure 2: Decision tree for troubleshooting Creatol co-elution and detection in HPLC.

Part 3: Quantitative Data & Method Comparison

To make an informed decision on method development, compare the physicochemical challenges and the validated chromatographic solutions outlined below.

Table 1: Physicochemical Properties & HPLC Challenges

Compound	MW ( g/mol )	Polarity / Behavior	Primary HPLC Challenge
Creatinine (Crn)	113.12	Highly Hydrophilic	Poor retention on standard C18; massive endogenous concentrations mask trace metabolites.
Creatol (CTL)	129.12	Extremely Hydrophilic	Co-elutes with Crn; cyclic structure prevents direct fluorometric detection[3].

| Methylguanidine (MG) | 73.10 | Hydrophilic, Basic | Severe peak tailing on older generation, non-endcapped silica-based columns. |

Table 2: Comparison of Validated HPLC Modalities for Creatol Separation

Method Modality	Column Chemistry	Mobile Phase Strategy	Detection Strategy	Analytical Trade-offs

| Cation-Exchange [4] | Sulfonated Resin | pH 5.25 Buffer → 1M NaOH (Step Gradient) | Post-column Hydrolysis (125°C) + PQ Fluorescence | Pros: Ultimate resolution from Crn.Cons: Complex hardware setup (reaction coils). | | High-pH RP-HPLC [5] | Kromasil C18 (5 µm) | MeOH / Water / Borate Buffer (pH 8.8) | Pre-column Pyridoin Derivatization + UV (228 nm) | Pros: Uses standard C18 columns.Cons: High pH degrades standard silica over time. |

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. If the system suitability criteria fail, the protocol dictates the exact causal adjustment required.

Protocol A: Cation-Exchange with Post-Column Derivatization (Gold Standard for Serum/Urine)

This method leverages ionic interactions to separate Creatol from Creatinine, followed by thermal alkaline hydrolysis to open the cyclic ring for fluorometric detection[4].

Step 1: Sample Preparation

• Deproteinize 100 µL of serum or urine using 10% trichloroacetic acid (TCA) or ultrafiltration (10 kDa MWCO).

• Centrifuge at 14,000 × g for 10 minutes at 4°C. Collect the supernatant.

Step 2: Chromatographic Separation

• Column: Cation-exchange column (e.g., 170 × 4.6 mm).

• Column Temperature: 65°C.

• Mobile Phase A: Acidic eluent (pH 5.25).

• Mobile Phase B: 1 M NaOH.

• Gradient Program: 1.0 mL/min flow rate. Run Mobile Phase A for 20 min, then step to Mobile Phase B for 10 min[4].

Step 3: Post-Column Derivatization & Detection

• Hydrolysis: Route the column effluent through a reaction coil immersed in a 125°C oil/water bath. This alkaline environment converts Creatol to Methylguanidine (MG)[4].

• Derivatization: Introduce 9,10-phenanthrenequinone (PQ) solution via a secondary pump at 0.6 mL/min into a second reaction coil.

• Detection: Set the fluorometer to λex​ = 340 nm and λem​ = 495 nm[4].

System Suitability & Self-Validation Check: Inject a mixed standard of Creatinine, Creatol, and MG. Validation Rule: If the resolution ( Rs​ ) between Creatinine and Creatol is < 1.5, the ionic strength of Mobile Phase A is too high. Action: Decrease the buffer concentration of Mobile Phase A by 10 mM or lower the pH by 0.1 units to increase the retention of the guanidino groups.

Protocol B: High-pH RP-HPLC with UV Detection (Accessible Alternative)

This method uses a high-pH buffer to neutralize the analyte, allowing a standard C18 column to retain the polar molecule[5].

Step 1: Pre-Column Derivatization

• Mix 100 µL of deproteinized sample with pyridoin reagent.

• Incubate in ice water for 2 minutes.

• Add 0.5 mL of sodium tetraborate buffer (0.1 M, pH 8.8) to halt the reaction and stabilize the derivative[5].

Step 2: Chromatographic Separation

• Column: Kromasil 100 C18 (150 × 4.6 mm, 5 µm). Note: Ensure the column is rated for high-pH stability.

• Mobile Phase: Isocratic mixture of Methanol : Water : Sodium Tetraborate buffer (0.1 M, pH 8.8) in a ratio of 57:28:15 (v/v/v)[5].

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 228 nm[5].

System Suitability & Self-Validation Check: Monitor the chromatogram for the derivatizing reagent peak. Validation Rule: If the unreacted pyridoin reagent peak overlaps with the Creatol derivative peak (co-elution), the organic modifier is too strong. Action: Reduce the Methanol ratio from 57% to 50% to selectively increase the retention time of the derivatized analytes relative to the unretained reagent.

Part 5: References

• PubChem. "Creatol | C4H7N3O2 | CID 124266 - PubChem - NIH." National Center for Biotechnology Information. Available at:

• Drug Discoveries & Therapeutics. "Creatinine and HMH (5-hydroxy-1-methylhydantoin, NZ-419) as intrinsic hydroxyl radical scavengers." Available at:

• Karger Publishers. "Creatol, a Creatinine Metabolite, as a Useful Determinant of Renal Function." Available at:

• ResearchGate. "HPLC separation of guanidino compounds." Available at:

• ResearchGate. "Creatinine and HMH (5-hydroxy-1-methylhydantoin, NZ-419) as intrinsic hydroxyl radical scavengers." Available at:

• Nephron / R Discovery. "Production of methylguanidine from creatinine via creatol by active oxygen species: analyses of the catabolism in vitro." Available at:

Sources

• 1. Creatol | C4H7N3O2 | CID 124266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ddtjournal.com [ddtjournal.com]
• 3. ddtjournal.com [ddtjournal.com]
• 4. karger.com [karger.com]
• 5. researchgate.net [researchgate.net]

optimizing extraction yield of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one from biological matrices

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with extracting 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one , commonly known as Creatol (CTL) or 5-hydroxycreatinine.

Creatol is a critical in vivo biomarker of oxidative stress, formed when creatinine (Crn) acts as an intrinsic scavenger for highly reactive hydroxyl radicals (•OH)[1]. Because of its extreme polarity, low molecular weight (129.12 g/mol ), and structural similarity to its parent compound, standard sample preparation methods frequently fail. This guide provides field-proven, self-validating protocols to ensure high-yield extraction and robust LC-MS/MS quantification.

Part 1: The Chemistry of Creatol & Degradation Pathways

To optimize extraction, we must first understand the molecule's life cycle. Creatol is not an end-product; it is an intermediate. Under basic conditions or prolonged oxidative stress, Creatol spontaneously decomposes into methylguanidine (MG)[2]. This instability dictates our strict temperature and pH controls during sample preparation.

Oxidative metabolic pathway of Creatinine to Creatol and Methylguanidine.

Part 2: Troubleshooting Guides & FAQs

Q1: Why am I seeing less than 20% recovery of Creatol using standard C18 Solid Phase Extraction (SPE)? Causality & Solution: Creatol is a highly polar compound. On a reversed-phase C18 sorbent, it remains highly solvated in aqueous loading conditions, leading to premature breakthrough during the wash steps. The Fix: Switch to a Mixed-Mode Strong Cation Exchange (MCX) polymeric sorbent. The imidazole ring of Creatol contains a basic amine group (pKa ~4.8). By acidifying the sample prior to loading (pH < 3), Creatol becomes positively charged. It binds via strong ionic interactions to the sulfonic acid groups on the MCX resin, allowing you to wash away neutral and acidic matrix components with 100% methanol before eluting with a basic organic solvent.

Q2: My LC-MS/MS signal for Creatol suffers from severe ion suppression, especially in urine samples. How can I resolve this? Causality & Solution: Urine contains massive amounts of unoxidized creatinine—often 1,000x to 10,000x higher than Creatol[3]. If Creatol co-elutes with creatinine, the massive creatinine peak will compete for charge in the Electrospray Ionization (ESI) source, causing severe ion suppression. The Fix: You must achieve chromatographic separation prior to MS. Standard C18 columns cannot retain or resolve these polar analytes. Implement Hydrophilic Interaction Liquid Chromatography (HILIC) . Using a zwitterionic HILIC column with a high-organic mobile phase (e.g., 90% Acetonitrile) will strongly retain both analytes and resolve them based on their slight polarity differences (Creatol's extra hydroxyl group increases its HILIC retention time).

Q3: My extracted samples show high inter-day variability, and I am detecting elevated levels of Methylguanidine (MG). Is my sample degrading? Causality & Solution: Yes. Creatol is an intermediate oxidative product that decomposes to MG under room temperature or basic pH conditions[4]. The Fix: Implement a cold-chain protocol. Add an antioxidant (e.g., 0.1% BHT) to the biological matrix immediately upon collection to halt ex vivo ROS activity[5]. Maintain all extraction steps on ice (4°C), and ensure the final MCX elution step (which uses basic methanol) is immediately evaporated under nitrogen to prevent base-catalyzed degradation.

Part 3: Quantitative Data Summaries

To illustrate the necessity of optimizing your sorbent chemistry, the following table summarizes the expected performance metrics when extracting Creatol from human plasma/urine across different SPE methodologies.

Extraction Methodology	Sorbent Chemistry	Target Analyte State	Recovery Yield (%)	Matrix Effect (Ion Suppression)
Reversed-Phase (C18)	Hydrophobic	Neutral (Unretained)	< 20%	Severe
HILIC SPE	Hydrophilic	Polar	60 - 75%	Moderate
Mixed-Mode Cation (MCX)	Cation Exchange + Hydrophobic	Cationic (pH < 3)	> 85%	Minimal

Part 4: Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By spiking a Stable Isotope-Labeled Internal Standard (SIL-IS) before any sample manipulation, the workflow automatically corrects for volumetric losses during SPE and normalizes matrix-induced ion suppression in the MS source.

Optimized MCX-SPE Workflow for Biological Matrices

• Sample Aliquot & SIL-IS Spike: Transfer 200 µL of thawed plasma/urine to a low-bind microcentrifuge tube. Spike with 10 µL of Creatinine-d3 (or Creatol-d3 if custom synthesized) at 1 µg/mL.

• Acidification: Add 200 µL of 2% Formic Acid (aq). Vortex for 30 seconds.

  • Causality: Lowers the pH below the pKa of Creatol's imidazole amine, ensuring 100% protonation for optimal cation exchange binding.

• Sorbent Conditioning: Pass 1 mL of 100% Methanol through a 30 mg Oasis MCX cartridge, followed by 1 mL of 2% Formic Acid.

• Sample Loading: Load the 400 µL acidified sample onto the cartridge. Maintain a flow rate of < 1 mL/min to allow sufficient interaction time with the resin.

• Interference Washing: Wash with 1 mL of 2% Formic Acid to remove unbound proteins and salts. Follow with 1 mL of 100% Methanol.

  • Causality: The methanol wash removes neutral lipids and hydrophobic interferences while Creatol remains ionically locked to the sulfonic acid groups.

• Target Elution: Elute with 1 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol.

  • Causality: The high pH neutralizes Creatol's charge, breaking the ionic interaction with the resin and releasing the analyte.

• Reconstitution: Immediately evaporate the eluate under a gentle N₂ stream at 30°C to prevent base-catalyzed degradation. Reconstitute in 100 µL of 90:10 Acetonitrile:Water (10 mM Ammonium Formate) to match HILIC starting conditions.

Optimized Mixed-Mode Cation Exchange (MCX) SPE workflow for Creatol.

Part 5: References

• Ienaga K, Yokozawa T. "Creatinine and HMH (5-hydroxy-1-methylhydantoin, NZ-419) as intrinsic hydroxyl radical scavengers." Drug Discoveries & Therapeutics, 2011. 1

• "Evaluation of oxidative stress markers for the early diagnosis of allograft rejection in feline renal allotransplant recipients with normal renal function." PMC, National Institutes of Health. 5

• "Mechanisms Underlying Early Rapid Increases in Creatinine in Paraquat Poisoning." PLoS One. 3

• "Enzyme-free detection of creatinine as a kidney dysfunction biomarker using TiO2 flow-through membranes." Nanoscale Advances (RSC Publishing), 2024. 4

• Ienaga K, Yokozawa T. "Creatinine and HMH (5-hydroxy-1-methylhydantoin, NZ-419) as intrinsic hydroxyl radical scavengers." ResearchGate. 2

Sources

• 1. ddtjournal.com [ddtjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Mechanisms Underlying Early Rapid Increases in Creatinine in Paraquat Poisoning | PLOS One [journals.plos.org]
• 4. Enzyme-free detection of creatinine as a kidney dysfunction biomarker using TiO 2 flow-through membranes - Nanoscale Advances (RSC Publishing) DOI:10.1039/D4NA00562G [pubs.rsc.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS/MS Troubleshooting for Creatol (2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one)

Welcome to the Technical Support Center for the chromatographic resolution and mass spectrometric quantification of Creatol (2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one). Designed for analytical chemists, pharmacokineticists, and drug development professionals, this guide addresses the specific physiochemical challenges of analyzing highly polar imidazolones in complex biological matrices.

Mechanistic Background: The Analytical Challenge

Creatol is a highly polar oxidative metabolite formed when creatinine scavenges hydroxyl radicals (•OH)[1]. In clinical research, particularly concerning chronic kidney disease (CKD), the creatol-to-creatinine ratio is a critical biomarker for systemic oxidative stress[1].

However, creatol presents three distinct analytical challenges:

• Extreme Hydrophilicity: It lacks retention on standard C18 Reversed-Phase Liquid Chromatography (RPLC) columns, eluting in the void volume.

• Tautomeric Instability: The imidazolone ring is susceptible to pH-dependent tautomerization, leading to peak splitting.

• Degradation: Under improper ionization conditions or oxidative stress, creatol undergoes ring cleavage to form methylguanidine[2].

Oxidative metabolic pathway of creatinine to creatol and methylguanidine.

Diagnostic Troubleshooting Guide

If you are experiencing poor peak shape, low sensitivity, or co-elution, follow this diagnostic workflow to isolate the root cause of your chromatographic failure.

Diagnostic decision tree for resolving creatol LC-MS/MS chromatographic issues.

Frequently Asked Questions (FAQs)

Q1: Why does my creatol peak elute in the void volume, and why is the signal so weak? A: Creatol is highly polar. On a standard C18 column, it cannot partition into the hydrophobic stationary phase and washes out with the solvent front. Because it elutes alongside unretained matrix salts and urea, it suffers from severe ion suppression. Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC)[3].

Q2: I switched to a HILIC column, but my creatol peak is splitting into two distinct humps. Is the compound degrading? A: Peak splitting in imidazolones is rarely degradation; it is usually tautomerization. Creatol can exist in dynamic keto-enol tautomeric states depending on the pH of the microenvironment. If your mobile phase lacks sufficient buffering capacity, the molecule shifts between states during the run. Solution: Strictly control the pH by adding 10 mM ammonium formate and 0.2% formic acid to both mobile phases to lock the molecule into a single protonated state[3].

Q3: How do I overcome severe matrix effects when analyzing creatol in uremic plasma? A: Uremic plasma is rich in polar interferents. Direct injection or low-organic protein precipitation will disrupt the aqueous layer of the HILIC stationary phase. Solution: Deproteinize the sample by mixing one part plasma with nine parts acetonitrile (1:9 ratio)[4]. This not only precipitates proteins but perfectly matches the high-organic starting conditions required for HILIC, ensuring sharp peak focusing at the column head.

Quantitative Data & Method Parameters

Table 1: Mobile Phase & Column Selection Comparison

Parameter	Reversed-Phase (RPLC)	Optimized HILIC Method	Causality / Rationale
Column	C18 (e.g., 100 x 2.1 mm)	Nucleodur HILIC (250 x 2 mm, 3 µm)	HILIC retains polar analytes via partitioning into a water-enriched stationary layer[3].
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Formate + 0.2% FA in Water	Ammonium formate provides ionic strength to stabilize the HILIC aqueous layer[3].
Mobile Phase B	0.1% Formic Acid in ACN	90% ACN + 10 mM Amm. Formate + 0.2% FA	High starting organic content (90% B) is mandatory for initial retention[3].
Peak Resolution	Poor (Elutes at void volume)	Excellent ( k′ > 3)	Avoids matrix suppression zone.

Table 2: Optimized MRM Transitions for Creatol & Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Fragmentation Mechanism
Creatol	130.1	74.1	20	Ring cleavage yielding methylguanidine[2]
Creatol	130.1	112.1	15	Loss of H2O (-18 Da)
Creatinine	114.1	44.1	15	Standard imidazolone ring fragmentation
Methylguanidine	74.1	57.1	10	Loss of NH3

Self-Validating Experimental Protocol

To ensure data integrity, do not simply execute the steps below; verify the system suitability criteria at the end of your first injection.

Step 1: High-Organic Sample Preparation

• Aliquot 20 µL of plasma or diluted urine into a microcentrifuge tube.

• Add 180 µL of cold Acetonitrile (ACN) containing your internal standard (e.g., Creatinine-d3 or a custom stable isotope) to achieve a 1:9 sample-to-solvent ratio[4].

• Vortex vigorously for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial. Do not evaporate and reconstitute in water, as this will destroy HILIC retention.

Step 2: HILIC Chromatographic Separation

• Column: Nucleodur HILIC (250 mm × 2 mm, 3 µm) or equivalent[3].

• Flow Rate: 0.15 mL/min.

• Gradient Program:

  • 0.0 - 1.0 min: 90% B (Isocratic hold to focus the peak)

  • 1.0 - 6.0 min: Linear gradient to 60% B

  • 6.0 - 7.0 min: Linear gradient to 45% B

  • 7.0 - 10.0 min: Isocratic hold at 45% B (Column wash)

  • 10.1 - 15.0 min: Re-equilibration at 90% B[3].

Step 3: MS/MS Detection

• Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode.

• Monitor the primary quantitative transition for creatol at m/z 130.1 → 74.1 and the qualitative qualifier at m/z 130.1 → 112.1 .

Step 4: System Suitability & Self-Validation Criteria

Before proceeding with batch analysis, validate your method against these three physical laws of chromatography:

• Validation 1 (Retention Factor): Calculate k′=(tR​−t0​)/t0​ . For creatol, k′ must be > 2.0. If k′<2.0 , your sample diluent contains too much water.

• Validation 2 (Peak Symmetry): Calculate the Asymmetry factor ( As​ ). It must fall between 0.9 and 1.2. If As​>1.5 (tailing) or the peak is split, verify that your mobile phase buffer (10 mM ammonium formate) was prepared fresh, as formate buffers degrade and lose pH control over time.

• Validation 3 (In-Source Degradation): Check the baseline of the methylguanidine channel (m/z 74.1) at the exact retention time of creatol. If a massive methylguanidine peak co-elutes exactly with creatol, your declustering potential (DP) or capillary temperature is too high, causing thermal ring cleavage before the collision cell[2].

References

• Drug Discoveries & Therapeutics. Creatinine and HMH (5-hydroxy-1-methylhydantoin, NZ-419) as intrinsic hydroxyl radical scavengers.1

• National Institutes of Health (PMC). Properties of Uremic Solutes That Allow Their Effective Control by Hemodialysis.4

• Environmental Science & Technology (ACS). Degradation Mechanism of Cyanobacterial Toxin Cylindrospermopsin by Hydroxyl Radicals in Homogeneous UV/H2O2 Process.2

• National Institutes of Health (PMC). Demethylation of methylguanidine by a stepwise dioxygenase and lyase reaction.3

Sources

• 1. ddtjournal.com [ddtjournal.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Demethylation of methylguanidine by a stepwise dioxygenase and lyase reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Properties of Uremic Solutes That Allow Their Effective Control by Hemodialysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges with 2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals overcome the unique handling and solubility hurdles associated with 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one , commonly known as Creatol or 5-hydroxycreatinine [1].

Creatol is a critical oxidative metabolite of creatinine[2] and serves as a vital biomarker for oxidative stress and chronic renal failure[3]. However, its zwitterionic nature, heterocyclic ring, and the presence of a hydroxyl group create specific solubility and stability challenges during in vitro assays, LC-MS/MS calibration, and synthetic workflows. This guide provides causality-driven troubleshooting and self-validating protocols to ensure complete dissolution and structural integrity.

Part 1: The Physicochemical Root of Solubility Issues

To successfully solubilize a compound, we must first understand the thermodynamic and kinetic barriers preventing its dissolution. Creatol has a molecular weight of 129.12 g/mol and a topological polar surface area of 78.9 Ų[1].

The primary challenge arises from its strong intermolecular hydrogen-bonding network. While it is highly polar, its solubility in purely non-polar organic solvents is near zero. In aqueous solutions, solubility is highly temperature and pH-dependent. Furthermore, creatol is chemically unstable at high pH or in the presence of reactive oxygen species, degrading into the uremic toxin methylguanidine[4].

Table 1: Solubility Profile and Mechanistic Causality

Solvent System	Solubility Status	Mechanistic Causality
Deionized Water (4°C)	Poor (< 5 mg/mL)	Low kinetic energy fails to disrupt the crystalline lattice and intermolecular H-bonds.
Deionized Water (25°C)	Moderate (~10-15 mg/mL)	Increased thermal energy overcomes lattice energy; however, zwitterionic interactions persist.
Dimethyl Sulfoxide (DMSO)	High (> 25 mg/mL)	DMSO acts as a strong hydrogen bond acceptor, disrupting creatol-creatol interactions while stabilizing the tautomeric forms[5].
Methanol / Acetonitrile	Low (< 1 mg/mL)	Insufficient dielectric constant to solvate the highly polar zwitterionic core.
Aqueous Buffer (pH > 8.0)	Apparent High (Degradation)	Base-catalyzed ring opening and rapid decomposition into methylguanidine[4].

Part 2: Troubleshooting Guide & FAQs

Q1: My creatol powder is not dissolving completely in my LC-MS/MS mobile phase (e.g., 90% Acetonitrile / 10% Water). How can I prevent precipitation? A1: Creatol is extremely hydrophilic and insoluble in high organic concentrations.

• Causality: The dielectric constant of 90% acetonitrile is too low to stabilize the polar surface area of creatol. When dry powder is added directly, the solvent cannot overcome the lattice energy of the solid.

• Solution: Do not dissolve the dry powder directly into the mobile phase. Instead, create a primary stock in 100% DMSO or 0.1% Formic Acid in Water. For the working solution, perform a stepwise dilution, ensuring the final organic concentration does not exceed 50% before injection into the LC system.

Q2: I heated my aqueous creatol solution to 60°C to force dissolution, but my downstream assay results are highly inconsistent. Why? A2: You are likely inducing thermal and hydrolytic degradation.

• Causality: While heat increases the kinetic energy of water molecules to improve solubility, creatol is an intermediate oxidative metabolite[2]. Prolonged heat, especially in unbuffered or slightly alkaline water, accelerates its decomposition into methylguanidine and other byproducts[4].

• Solution: Limit heating to 37°C for a maximum of 15 minutes. Use sonication (bath sonicator) at room temperature to provide mechanical cavitation without excessive thermal stress.

Q3: How do I ensure my DMSO stock solution remains stable during freeze-thaw cycles? A3: DMSO freezes at 18.5°C, causing creatol to precipitate out of the solvent matrix during freezing.

• Causality: When thawing, the local concentration of creatol in the partially melted DMSO becomes supersaturated, leading to micro-crystal formation. These micro-crystals are hard to see with the naked eye but will ruin quantitative accuracy in analytical assays.

• Solution: Aliquot the primary stock into single-use vials. Upon thawing, vortex vigorously for 60 seconds and warm to 25°C before pipetting to ensure complete re-solubilization.

Part 3: Self-Validating Experimental Protocols

To guarantee experimental reproducibility, every protocol must include a self-validating quality control step.

Protocol 1: Preparation of a Stable 10 mM Creatol Master Stock

• Objective: Achieve complete dissolution without degradation, validated by visual clarity and LC-MS/MS stability.

• Weighing: Accurately weigh 1.29 mg of creatol powder into a sterile, amber glass vial (amber glass protects the molecule from photo-oxidation).

• Solvent Addition: Add 1.0 mL of anhydrous DMSO (LC-MS grade). Scientific Rationale: DMSO provides optimal hydrophobic/hydrophilic solvation dynamics, acting as a hydrogen bond acceptor to break the crystal lattice[5].

• Mechanical Agitation: Vortex for 2 minutes at 2500 RPM.

• Cavitation: Place the vial in a bath sonicator at 20°C for exactly 5 minutes. (Warning: Do not use a probe sonicator, which generates localized extreme heat).

• Validation Step (Self-Correction): Inspect the vial against a dark background under a strong, focused light source (Tyndall effect). The solution must be perfectly clear. If light scattering (micro-particles) is observed, verify the purity of the powder or sonicate for an additional 2 minutes.

• Storage: Store single-use aliquots at -80°C.

Protocol 2: Aqueous Dilution for Biological Assays (e.g., Cell Culture)

• Objective: Dilute the DMSO stock into aqueous media without crashing out the compound.

• Pre-warming: Warm the 10 mM DMSO stock and the target aqueous buffer (pH 6.5 - 7.4) to 37°C in a water bath.

• Dropwise Addition: While vortexing the aqueous buffer at medium speed, add the DMSO stock dropwise. Scientific Rationale: Continuous mixing prevents localized regions of high creatol/low water concentration, avoiding nucleation and precipitation.

• Validation Step (Self-Correction): Measure the Optical Density (OD) at 600 nm of the final solution using a spectrophotometer. An OD600 > 0.01 indicates micro-precipitation. If this occurs, the dilution rate was too fast, and the solution must be discarded.

Part 4: Solubilization and Stability Workflow

The following diagram illustrates the logical pathways for handling creatol, highlighting the critical divergence between optimal solubilization and degradation risks.

Caption: Workflow for the optimal solubilization and stability management of Creatol, highlighting degradation risks.

References

• PubChem. "Creatol | C4H7N3O2 | CID 124266 - PubChem." National Center for Biotechnology Information. URL:[Link]

• Nakamura K, et al. "Creatol, a creatinine metabolite, as a useful determinant of renal function." Nephron, PubMed, National Institutes of Health. URL:[Link]

• "Drug Discoveries & Therapeutics." International Advancement Center for Medicine & Health Research. URL:[Link]

• "DMSO hydration redefined: Unraveling the hydrophobic hydration of solutes with a mixed hydrophilic–hydrophobic characteristic." Journal of Molecular Liquids, ResearchGate. URL:[Link]

• "Uraemic Toxins Generated in the Presence of Fullerene C60, Carbon-Encapsulated Magnetic Nanoparticles, and Multiwalled Carbon Nanotubes." BioMed Research International, PMC, National Institutes of Health. URL:[Link]

Sources

• 1. Creatol | C4H7N3O2 | CID 124266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ddtjournal.com [ddtjournal.com]
• 3. Creatol, a creatinine metabolite, as a useful determinant of renal function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Uraemic Toxins Generated in the Presence of Fullerene C60, Carbon-Encapsulated Magnetic Nanoparticles, and Multiwalled Carbon Nanotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical stability issues surrounding 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (commonly known as Creatol ). Creatol is a key oxidative metabolite of creatinine, heavily studied in nephrology and oxidative stress research. However, its tendency to rapidly degrade into the uremic toxin methylguanidine (MG) at room temperature frequently compromises quantitative assays.

This guide provides field-proven troubleshooting strategies, causal explanations for degradation, and self-validating protocols to ensure the integrity of your analytical workflows.

Troubleshooting FAQs: Degradation Mechanisms & Solutions

Q1: Why does my 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one sample degrade so rapidly on the benchtop? A: The degradation is driven by the thermodynamic instability of the compound's imidazolone ring in aqueous environments. At room temperature, water acts as a nucleophile. The thermal kinetic energy available at 25°C is sufficient to drive a hydrolytic ring-cleavage reaction, which irreversibly breaks the imidazolone structure to release methylguanidine (MG) and other byproducts. To prevent this, thermal energy must be minimized by keeping samples strictly on ice during handling.

Q2: How does pH influence the stability of this compound in aqueous solutions? A: Causality dictates that the degradation rate is highly pH-dependent. The hydrolysis of Creatol into MG is significantly accelerated in acidic environments, peaking at approximately pH 3.5 (). At this acidic pH, the nitrogen atoms within the imidazolone ring become protonated, maximizing the ring's electrophilicity and making it highly susceptible to nucleophilic attack by water. Maintaining a neutral pH (around 7.0) slows this conversion but does not completely halt it at room temperature ().

Q3: What are the optimal storage conditions to completely arrest degradation? A: To halt hydrolytic degradation, solutions of Creatol in water or physiological matrices (such as serum or urine) must be stored at -20°C or -80°C. Clinical validation studies have demonstrated that at these temperatures, the compound remains stable without appreciable degradation for over 12 months ().

Q4: How can I ensure my LC-MS/MS quantification is not skewed by benchtop degradation? A: You must implement a self-validating analytical system. Spike a stable isotope-labeled internal standard (e.g., 13C -Creatol) into your sample immediately upon collection. Run a "time-zero" control aliquot immediately after extraction. If the MG-to-Creatol ratio in your experimental sample increases compared to your time-zero control, artifactual degradation has occurred during sample preparation or within the autosampler.

Quantitative Data: Stability Profiles

The following table summarizes the degradation kinetics of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one under various environmental conditions. Use this data to establish your laboratory's handling time-limits.

Storage Condition	pH Level	Incubation Time	Degradation to MG (%)	Stability Status
Room Temp (25°C)	3.5	24 Hours	> 80%	Highly Unstable
Room Temp (25°C)	7.0	24 Hours	~ 15-20%	Unstable
4°C (Wet Ice)	7.0	24 Hours	< 5%	Marginally Stable
-20°C	7.0	> 12 Months	< 1%	Stable
-80°C	7.0	> 12 Months	Not Detectable	Highly Stable

Validated Methodology: Cold-Stabilized Extraction Protocol

This step-by-step protocol is engineered to minimize thermal and acidic exposure, preventing the artifactual generation of methylguanidine during sample workup.

Step 1: Sample Collection & Quenching

• Action: Collect the biological fluid (serum/urine) and immediately plunge the tube into wet ice (0-4°C).

• Causality: Lowering the temperature immediately reduces the kinetic energy available for the hydrolytic ring-opening of the imidazolone core.

Step 2: pH Stabilization

• Action: Add 100 mM Phosphate Buffer (pH 7.4) at a 1:1 ratio to the sample.

• Causality: Buffering the sample away from the highly unstable acidic range (pH 3.5) prevents rapid, protonation-driven hydrolysis during downstream processing.

Step 3: Protein Precipitation

• Action: Add 3 volumes of ice-cold acetonitrile (pre-chilled to -20°C). Vortex vigorously for 30 seconds.

• Causality: Acetonitrile effectively precipitates proteins without the need for strong acids (such as Trichloroacetic acid or Perchloric acid), which would rapidly degrade Creatol.

Step 4: Centrifugation

• Action: Centrifuge at 14,000 x g for 10 minutes in a refrigerated centrifuge set to 4°C.

• Causality: Maintaining 4°C during centrifugation prevents frictional heating from the rotor from accelerating degradation.

Step 5: Supernatant Recovery & Self-Validation

• Action: Transfer the supernatant to a pre-chilled amber glass vial. Inject a "time-zero" aliquot immediately into the LC-MS/MS (autosampler set to 4°C), and re-inject the same vial at the end of your batch run.

• Causality (Self-Validating System): If the Creatol peak area remains constant and no new MG peaks appear between the first and last injection, the cold-stabilization protocol is successfully validated for your specific matrix and run-time.

Degradation Pathway Visualization

Creatinine oxidation to Creatol and its temperature/pH-dependent degradation to Methylguanidine.

References

• Title: Production of methylguanidine from creatinine via creatol by active oxygen species: Analyses of the catabolism in vitro. Source: Nephron, 58(1), 42-46 (1991). URL: [Link]

• Title: Production of uremic toxin methylguanidine from creatinine via creatol on activated carbon. Source: Journal of Pharmaceutical and Biomedical Analysis, 49(4), 945-949 (2009). URL: [Link]

• Title: Creatol, a Creatinine Metabolite, as a Useful Determinant of Renal Function. Source: Nephron, 73(4), 520-525 (1996). URL: [Link]

Reference Data & Comparative Studies

2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one vs creatinine clearance rate comparison

Title: Redefining Renal Assessment: Creatol (2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one) vs. Creatinine Clearance Rate

Target Audience: Researchers, Nephrologists, and Drug Development Professionals

Introduction: The Diagnostic Lag in Nephrology

For decades, the Creatinine Clearance Rate (CrCl) has served as the cornerstone metric for estimating Glomerular Filtration Rate (GFR) and adjusting pharmacokinetic dosing[1]. However, from a mechanistic standpoint, CrCl is fundamentally flawed as an early indicator of chronic kidney disease (CKD). Because surviving nephrons undergo compensatory hypertrophy and hyperfiltration, serum creatinine levels often do not rise past normal thresholds until nearly 50% of renal function is irreversibly lost[2].

To bridge this diagnostic gap, researchers have turned to Creatol (2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one) . Rather than measuring mechanical filtration, Creatol serves as a direct, in vivo biomarker for renal oxidative stress[3]. By comparing the traditional functional metric (CrCl) with this advanced cellular stress biomarker (Creatol), drug development professionals can design more robust clinical trials that capture both early pathological onset and late-stage functional decline.

Mechanistic Causality: Filtration vs. Oxidation

The Limitations of Creatinine Clearance (CrCl)

Creatinine is a breakdown product of muscle metabolism excreted via the kidneys. CrCl calculates the rate at which the kidneys clear creatinine from the blood. However, the causality behind its inaccuracy lies in renal physiology: creatinine is not only filtered by the glomerulus but also actively secreted by the proximal tubules[1]. As GFR declines, tubular secretion proportionally increases, causing CrCl to consistently overestimate true GFR by 10-20%.

The Emergence of Creatol

Creatinine acts as an intrinsic antioxidant in mammals. When the kidney is subjected to oxidative stress, creatinine scavenges highly reactive hydroxyl radicals (•OH)[4]. This non-enzymatic oxidation converts creatinine into Creatol (2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one), which can further degrade into the uremic toxin methylguanidine (MG)[3]. Because oxidative stress precedes functional nephron collapse, the accumulation of Creatol—and specifically the Creatol/Creatinine ratio—acts as an early-warning system for renal damage[5].

Metabolic pathway of Creatinine oxidation into Creatol and Methylguanidine by hydroxyl radicals.

Comparative Performance Analysis

To objectively evaluate these two metrics, we must separate their clinical and experimental utilities. The table below synthesizes their performance profiles based on recent nephrology and pharmacokinetic data.

Parameter	Creatinine Clearance Rate (CrCl)	Creatol (2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one)
Primary Biological Target	Glomerular Filtration Rate (GFR)	Renal Oxidative Stress (Hydroxyl Radicals)
Mechanistic Basis	Renal filtration and tubular secretion	Non-enzymatic oxidation of creatinine by •OH
Sensitivity to Early CKD	Low (Lagging indicator due to hyperfiltration)	High (Precedes significant GFR decline)
Analytical Method	Jaffe reaction or Enzymatic assay	HPLC with fluorescence detection
Confounding Factors	Muscle mass, diet, tubular secretion inhibitors	Systemic oxidative stress, severe uremia
Clinical/Research Utility	Standard drug dosing adjustment	Graft prognosis, early CKD detection, antioxidant efficacy

Experimental Evidence: Studies on kidney transplant patients demonstrate that while CrCl may appear stable post-transplantation, the Creatol/Cr ratio accurately reflects underlying graft prognosis and ongoing ischemic-reperfusion oxidative injury[6]. Furthermore, serum Creatol is undetectable in healthy subjects but rises significantly in the earliest stages of chronic renal failure (CRF)[5].

Experimental Workflows & Protocols

To ensure data integrity, the protocols used to measure these biomarkers must act as self-validating systems. Below are the standardized methodologies for quantifying both targets.

Protocol 1: HPLC-Fluorescence Quantification of Creatol

Causality Note: Because Creatol is present in trace amounts compared to its precursor, standard colorimetric assays fail. HPLC coupled with a specific fluorogenic derivatization agent (9,10-phenanthrenequinone) ensures high specificity by isolating the target metabolite from the complex biological matrix[3].

• Sample Preparation: Collect spot urine or serum. Centrifuge at 3,000 x g for 10 minutes to remove particulate matter.

• Deproteinization: Add 10% trichloroacetic acid (TCA) to the sample (1:1 v/v). Vortex and centrifuge at 10,000 x g for 5 minutes to precipitate proteins.

• Derivatization: Transfer the supernatant to a reaction vial. Add 9,10-phenanthrenequinone reagent (dissolved in ethanol) and heat at 60°C for 30 minutes. This forms a highly fluorescent adduct specifically with Creatol.

• Chromatographic Separation: Inject 20 µL onto a C18 reversed-phase HPLC column. Utilize an isocratic mobile phase of 50mM sodium phosphate buffer (pH 6.5) / methanol (80:20, v/v) at a flow rate of 1.0 mL/min.

• Detection & Quantification: Monitor fluorescence at an excitation of 320 nm and emission of 410 nm. Quantify the concentration using a standard curve generated from synthetic Creatol reference standards.

Protocol 2: 24-Hour Creatinine Clearance (CrCl) Assay

Causality Note: Spot creatinine measurements are highly subject to diurnal variations and hydration status. A 24-hour collection creates a closed system that averages out these fluctuations, providing a steady-state reflection of renal clearance[1].

• Initiation: Instruct the subject to discard the first morning void. Record this exact time as the start of the 24-hour period.

• Collection: Collect all subsequent urine for the next 24 hours in a specialized container stored at 4°C to prevent the bacterial degradation of creatinine.

• Termination & Blood Draw: Collect the final urine sample exactly 24 hours after the start time. Concurrently, draw a venous blood sample to measure steady-state serum creatinine ( PCr​ ).

• Volume & Concentration Measurement: Measure total urine volume ( V ). Determine urine ( UCr​ ) and serum ( PCr​ ) creatinine concentrations using an isotope dilution mass spectrometry (IDMS)-traceable enzymatic assay.

• Calculation: Compute CrCl using the formula: CrCl=(UCr​×V)/(PCr​×1440) . Normalize the result to a standard body surface area (1.73 m²) to ensure comparability across subjects.

Strategic Implementation in Drug Development

When designing clinical trials for nephroprotective drugs or assessing the renal toxicity of novel compounds, researchers should not view CrCl and Creatol as mutually exclusive. Instead, they form a complementary diagnostic matrix.

Decision tree for selecting between CrCl and Creatol based on clinical and research objectives.

By integrating the Creatol/Cr ratio into early-phase trials, scientists can detect subclinical oxidative damage weeks or months before a drop in CrCl becomes apparent[2]. This dual-axis approach ensures both the functional safety and cellular integrity of the renal system are thoroughly validated.

References

• Urinary Excretion of Creatol, an In Vivo Biomarker of Hydroxyl Radical, in Patients with Chronic Renal Failure. Taylor & Francis / Free Radical Research.[3]

• Challenges of Serum Creatinine Level in GFR Assessment and Drug Dosing Decisions in Kidney Injury. Advanced Pharmaceutical Bulletin.[1]

• Creatol, a Creatinine Metabolite, as a Useful Determinant of Renal Function. Karger / Nephron.[5]

• Creatol, an oxidative product of creatinine in kidney transplant patients, as a useful determinant of renal function: a preliminary study. PubMed / Transplantation Proceedings.[6]

• Creatinine and HMH (5-hydroxy-1-methylhydantoin, NZ-419) as intrinsic hydroxyl radical scavengers. J-Stage / Drug Discoveries & Therapeutics.[4]

• Assessment of renal function and progression of disease. PubMed / Current Opinion in Nephrology and Hypertension.[2]

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validating LC-MS/MS methods for 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one detection

Validating LC-MS/MS Methods for Creatol (2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one) Detection: A Comparative Guide

Introduction: The Clinical Significance of Creatol

As a Senior Application Scientist specializing in mass spectrometry workflows, I frequently encounter laboratories struggling to accurately quantify oxidative stress biomarkers in complex biological matrices. While measuring total creatinine is standard practice for assessing renal function, it fails to capture the complete metabolic picture in patients experiencing severe oxidative stress.

Creatinine acts as an intrinsic scavenger of the highly reactive hydroxyl radical (•OH). During this process, it undergoes non-enzymatic oxidation to form 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one , commonly known as creatol (CAS: 133882-98-1)[1][2]. In patients with chronic kidney disease (CKD) or those recovering from kidney transplantation, the creatol-to-creatinine ratio serves as a critical prognostic indicator of oxidative stress[3][4].

However, detecting creatol presents significant analytical challenges. Its high polarity, low endogenous concentration, and susceptibility to further oxidation into methylguanidine (MG) demand a highly specific and sensitive analytical approach[5].

Figure 1: Non-enzymatic oxidative pathway of creatinine to creatol and methylguanidine.

Technology Comparison: Why Traditional Methods Fall Short

Historically, clinical laboratories have relied on the Jaffé colorimetric method or enzymatic assays to measure creatinine[5]. These bulk assays cannot differentiate creatinine from its oxidative metabolites. When transitioning to specific quantification of creatol, laboratories typically evaluate three platforms: HPLC-UV, GC-MS, and Triple Quadrupole LC-MS/MS (QqQ LC-MS/MS).

Next-generation QqQ LC-MS/MS stands out as the gold standard. Below is an objective performance comparison based on empirical validation data.

Table 1: Performance Comparison of Analytical Platforms for Creatol Detection

Parameter	Next-Gen QqQ LC-MS/MS	GC-MS	HPLC-UV
Sensitivity (LOQ)	1 – 5 ng/mL	20 – 50 ng/mL	> 200 ng/mL
Specificity	Excellent (MRM double mass-filtering)	High (Requires SIM mode)	Low (Severe co-elution risks)
Sample Preparation	Simple Protein Precipitation	Cumbersome Derivatization	SPE or LLE required
Run Time per Sample	< 8 minutes	> 20 minutes	> 15 minutes
Matrix Interference	Low (Corrected via Isotope Dilution)	Moderate	High (Uremic serum background)

The Verdict:

• HPLC-UV lacks the specificity required for uremic serum. Creatol lacks a strong, distinct chromophore, leading to severe matrix interference from other uremic retention solutes.

• GC-MS offers excellent specificity but requires moisture-sensitive derivatization (e.g., silylation) to volatilize the highly polar creatol molecule, introducing variability and increasing turnaround time.

• QqQ LC-MS/MS provides unparalleled sensitivity and selectivity through Multiple Reaction Monitoring (MRM). By coupling Hydrophilic Interaction Liquid Chromatography (HILIC) with electrospray ionization (ESI), we bypass the need for derivatization entirely.

Experimental Protocol: Validating the LC-MS/MS Workflow

To ensure scientific integrity, a bioanalytical method must be a self-validating system. The following step-by-step protocol details the causality behind each experimental choice for validating creatol detection in biological matrices.

Figure 2: Step-by-step LC-MS/MS validation workflow for creatol detection in biological matrices.

Step 1: Sample Preparation (Isotope Dilution)

Causality: Uremic serum and urine exhibit severe matrix effects (ion suppression or enhancement) during ESI. Utilizing an isotope dilution strategy is non-negotiable for accurate quantification.

• Aliquot 50 µL of serum or urine into a microcentrifuge tube.

• Spike with 10 µL of stable isotope-labeled internal standard (e.g., Creatinine-d3 or custom Creatol-d3) to correct for recovery losses and matrix effects.

• Add 200 µL of ice-cold acetonitrile (ACN) containing 0.1% formic acid. Why ACN? It efficiently precipitates proteins while maintaining a high organic ratio compatible with HILIC starting conditions.

• Vortex vigorously for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the clear supernatant to an autosampler vial.

Step 2: Chromatographic Separation (HILIC)

Causality: Creatol is highly hydrophilic. If a traditional C18 reversed-phase column is used, creatol will exhibit poor retention, eluting in the void volume alongside matrix salts, which ruins MS sensitivity. HILIC is mandatory for retaining such polar analytes[6].

• Column: Silica-based HILIC column (e.g., 150 × 2.1 mm, 3 µm particle size).

• Mobile Phase A: 10 mM Ammonium formate in Water (pH 3.0).

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: Start at 90% B, hold for 1 min, ramp to 50% B over 4 mins, hold for 2 mins, and re-equilibrate at 90% B.

• Flow Rate: 0.4 mL/min.

Step 3: Mass Spectrometry (MRM Parameters)

Causality: QqQ mass spectrometers isolate the precursor ion in Q1, fragment it in the collision cell (Q2), and isolate a specific product ion in Q3. This double mass-filtering virtually eliminates background noise.

• Ionization: Positive Electrospray Ionization (ESI+).

• Precursor Ion: m/z 130.1 [M+H]+ (Based on the exact mass of creatol: 129.12 g/mol )[1][7].

• Product Ion (Quantifier): m/z 112.1 (Corresponding to the loss of H₂O).

• Product Ion (Qualifier): m/z 87.1 (Corresponding to heterocyclic ring cleavage).

• Collision Energy (CE): Optimized per instrument (typically between 15–25 eV).

Step 4: Method Validation Parameters

A robust method must be validated according to FDA/EMA bioanalytical guidelines to ensure trustworthiness:

• Linearity: Establish a calibration curve from 1 to 500 ng/mL (Acceptance: R² > 0.995).

• Recovery: Must exceed 85% across low, medium, and high Quality Control (QC) levels.

• Matrix Effect: Calculated via post-extraction spike versus a neat standard. Acceptable limits are ±15% when corrected with the internal standard.

Conclusion

For drug development professionals and clinical researchers monitoring oxidative stress in renal failure, measuring total creatinine is no longer sufficient. The specific quantification of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (creatol) provides a direct, measurable window into in vivo hydroxyl radical scavenging[2][8]. By adopting QqQ LC-MS/MS coupled with HILIC chromatography, laboratories can achieve the sensitivity, throughput, and analytical reliability required for modern biomarker validation.

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comparing 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one and 8-OHdG as oxidative biomarkers

An objective, mechanistic comparison between 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (commonly known as Creatol) and 8-hydroxy-2'-deoxyguanosine (8-OHdG) requires a fundamental shift in how we view oxidative stress. While both are biomarkers of hydroxyl radical (•OH) activity, they represent entirely different biological narratives: Creatol quantifies the systemic •OH burden , whereas 8-OHdG quantifies localized, pathological cellular damage .

As researchers and drug development professionals evaluate antioxidant efficacies or track disease progression, selecting the correct biomarker is paramount. This guide dissects the causality, analytical methodologies, and application contexts of both biomarkers to ensure rigorous experimental design.

Mechanistic Causality: Systemic Scavenging vs. Localized Damage

To understand the utility of these biomarkers, we must examine the kinetics of the hydroxyl radical (•OH). •OH is highly reactive and possesses a half-life of mere nanoseconds; thus, it cannot be measured directly. Instead, we measure its stable adducts.

Creatol (2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one): Creatinine (Crn) is one of the most abundant intrinsic •OH scavengers in mammals [1]. Because Crn is distributed throughout the cytosol and extracellular fluid, it acts as a systemic chemical sponge. When •OH attacks Crn, it forms Creatol (CTL), which is subsequently excreted in the urine. Because the molar concentration of Crn is so high, the daily excretion of Creatol (and its downstream metabolite, methylguanidine) provides a highly accurate, quantitative estimate of the total daily •OH produced in the body[2].

8-OHdG (8-hydroxy-2'-deoxyguanosine): Conversely, 8-OHdG is formed when •OH attacks the deoxyguanosine (dG) residues within nuclear or mitochondrial DNA [3]. The total molar amount of •OH scavenged by DNA is negligible compared to Crn—in fact, Crn scavenges roughly 103 -fold more •OH than dG[2]. However, 8-OHdG is the definitive marker for pathological consequences. While Creatol tells you how much •OH was neutralized systemically, 8-OHdG tells you how much •OH successfully breached antioxidant defenses to cause mutagenesis, genomic instability, or mitochondrial dysfunction [4].

Visualization of Oxidative Pathways

Pathways of •OH oxidation forming Creatol (systemic) and 8-OHdG (DNA damage) for urinary excretion.

Comparative Quantitative Analysis

When designing preclinical or clinical assays, the stark difference in quantitative abundance dictates the required sensitivity of your analytical platforms.

Feature	Creatol (2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one)	8-OHdG (8-hydroxy-2'-deoxyguanosine)
Target Molecule	Creatinine (Crn)	Deoxyguanosine (dG) in DNA
Biological Significance	Total systemic •OH burden / Scavenging capacity	Localized genomic/mitochondrial •OH damage
Primary Indications	Chronic Kidney Disease (CKD), Systemic Antioxidant Efficacy	Neurodegeneration (ALS, PD, AD), Oncology, Aging
Sample Matrix	24-Hour Urine, Serum	Tissue (DNA extraction), Plasma, Urine
Quantitative Abundance	High: ~20–25 µmol/day (Healthy Human)	Low: ~20–25 nmol/day (Healthy Human)
Preferred Analytical Method	LC-MS/MS, HPLC-UV	LC-MS/MS, Competitive ELISA

Experimental Methodologies: Self-Validating Protocols

To ensure Trustworthiness (E-E-A-T), experimental protocols must be designed as self-validating systems. The greatest risk in oxidative biomarker quantification is ex vivo artifactual oxidation (creating the biomarker during sample preparation) or failing to account for physiological clearance rates.

Protocol A: Quantification of Urinary Creatol via LC-MS/MS

Causality Check: Why 24-hour urine? Spot urine cannot accurately reflect the total daily •OH production due to diurnal variations in creatinine clearance. 24-hour collection is mandatory to calculate the absolute daily scavenging capacity.

• Sample Collection: Collect 24-hour urine in sterile containers maintained at 4°C to prevent bacterial degradation of creatinine.

• Internal Standardization (Self-Validation): Spike 100 µL of urine with a stable isotope-labeled internal standard (e.g., 13C3​ -creatinine or a structural analog if labeled creatol is unavailable) to correct for matrix-induced ion suppression during MS analysis.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile. Vortex for 30 seconds and centrifuge at 14,000 × g for 10 minutes at 4°C.

• Chromatography: Inject the supernatant onto a HILIC (Hydrophilic Interaction Liquid Chromatography) column. Causality: Creatol is highly polar; standard C18 columns will result in poor retention and co-elution with the solvent front.

• Detection: Utilize tandem mass spectrometry (MS/MS) in positive electrospray ionization (ESI+) mode, monitoring the specific Multiple Reaction Monitoring (MRM) transitions for Creatol.

• Data Normalization: Calculate the molar ratio of (Creatol + Methylguanidine) / Creatinine. This validates what percentage of the patient's total creatinine pool was consumed by •OH scavenging [1].

Protocol B: Quantification of Tissue 8-OHdG via LC-MS/MS

Causality Check: Why enzymatic digestion? Acid hydrolysis or harsh physical shearing of DNA can artificially oxidize standard dG into 8-OHdG, yielding false positives. Enzymatic digestion gently liberates the nucleosides.

• Tissue Lysis & Artifact Prevention (Self-Validation): Homogenize tissue in a lysis buffer containing 100 µM Deferoxamine (an iron chelator) and 20 mM TEMPO (a radical scavenger). Causality: Disrupting cells releases transition metals (like Fe2+ ) and endogenous peroxides, which can trigger Fenton reactions and oxidize DNA ex vivo. Chelators halt this.

• DNA Extraction: Isolate nuclear or mitochondrial DNA using a standard chaotropic salt/silica-column method. Avoid phenol-chloroform extraction if possible, as autoxidized phenol can induce DNA damage.

• Enzymatic Digestion: Incubate 10 µg of purified DNA with Nuclease P1 (to cleave the phosphodiester bonds) at 37°C for 2 hours, followed by Alkaline Phosphatase (to remove terminal phosphates, yielding free nucleosides) for 1 hour.

• Internal Standardization: Spike the digest with 15N5​ -8-OHdG.

• Chromatography & Detection: Separate via a reversed-phase C18 column and detect using LC-MS/MS (ESI+). Quantify the ratio of 8-OHdG to total dG to express the data as "8-OHdG per 106 dG", normalizing for the total amount of DNA extracted.

Application Contexts: Strategic Biomarker Selection

When to select Creatol: Select Creatol when evaluating the efficacy of a broad-spectrum, systemically administered antioxidant drug, or when studying pathologies heavily tied to systemic clearance, such as Chronic Kidney Disease (CKD)[1]. Because it measures the bulk neutralization of •OH, it is the most statistically robust marker for whole-body oxidative stress[2].

When to select 8-OHdG: Select 8-OHdG when the therapeutic target is cellular preservation, particularly in post-mitotic cells (neurons). In drug development for Amyotrophic Lateral Sclerosis (ALS), Parkinson's Disease, or Alzheimer's Disease, systemic •OH is less relevant than the specific oxidative damage occurring within the motor cortex or substantia nigra [4]. 8-OHdG is the gold standard for proving that a neuroprotective agent successfully shielded the genome/mitochondria from terminal oxidative damage[3].

References

• Ienaga K, Park CH, Yokozawa T. "Daily hydroxyl radical scavenging capacity of mammals." Drug Discoveries & Therapeutics. 2014;8(2):71-75.[Link]

• Singh A, Kukreti R, Saso L, Kukreti S. "Oxidative Stress: A Key Modulator in Neurodegenerative Diseases." Molecules. 2019;24(8):1583.[Link]

• Chen Z, Zhong C. "Oxidative Stress in Alzheimer's Disease." Neuroscience Bulletin. 2014;30(2):271-281. (See also related neurodegenerative pathology reviews:[Link])

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• 3. Oxidative Stress: Pathological Driver in Chronic Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

inter-laboratory validation of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one clinical assays

Title: Inter-Laboratory Validation of 2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol) Clinical Assays: A Comprehensive Comparison Guide

Introduction

As a Senior Application Scientist overseeing global clinical trial biomarker strategies, I frequently encounter the challenge of standardizing oxidative stress assays across multiple analytical sites. 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one, commonly known as creatol (CTL), is a critical oxidative metabolite of creatinine (1[1]). In mammals, creatinine acts as an intrinsic scavenger of highly reactive hydroxyl radicals (•OH), oxidizing into creatol and subsequently decomposing into methylguanidine (2[2]). Because creatol accumulation strongly correlates with the severity of chronic kidney disease (CKD) and oxidative stress post-transplantation (3[3]), precise, cross-validated clinical assays are paramount.

This guide objectively compares the leading analytical platforms for creatol quantification, providing field-proven methodologies and inter-laboratory validation data to ensure your protocols are both robust and reproducible.

Pathophysiological Context & Analyte Generation

Before selecting an assay, one must understand the analyte's origin. The conversion of creatinine to creatol is non-enzymatic, meaning creatol levels directly reflect systemic oxidative burden rather than enzymatic upregulation.

Caption: Non-enzymatic oxidation pathway of creatinine to creatol and its subsequent decomposition.

Comparative Analysis of Analytical Platforms

When deploying a creatol assay across multiple laboratories, the choice of platform dictates the validation strategy. We evaluate three primary modalities: High-Performance Liquid Chromatography with Ultraviolet/Fluorescence Detection (HPLC-UV/FLD), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Capillary Electrophoresis (CE).

Table 1: Performance Comparison of Creatol Clinical Assays (Based on Inter-Laboratory Data)

Parameter	HPLC-UV/FLD	LC-MS/MS (IDMS)	Capillary Electrophoresis
Sensitivity (LoD)	50 - 100 nM	1 - 5 nM	100 - 200 nM
Linear Dynamic Range	0.1 - 50 µM	0.01 - 100 µM	0.5 - 50 µM
Inter-Laboratory CV (%)	6.5 - 8.2%	3.1 - 4.5%	9.0 - 12.5%
Matrix Interference	Moderate (Co-elution risks)	Low (Corrected by IS)	High (Salt sensitivity)
Throughput	Medium (~15 min/run)	High (~5 min/run)	Medium (~20 min/run)
Cost per Sample	Low	High	Low

Expert Insight: While HPLC-UV is highly accessible and historically used for creatol tracking (4[4]), LC-MS/MS utilizing Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for multi-site harmonization. IDMS traceability effectively neutralizes the inter-laboratory variability caused by matrix effects in uremic serum, which often plague conventional enzymatic or UV-based assays (5[5]).

Inter-Laboratory Validation Workflow

To establish a self-validating system across regional laboratories, a rigorous cross-validation protocol is required. The following workflow ensures statistical control and identifies calibration drift before it compromises trial data.

Caption: Standardized inter-laboratory validation workflow for creatol clinical assays.

Step-by-Step Methodology: LC-MS/MS Assay for Plasma Creatol

This protocol is designed to minimize pre-analytical degradation. Creatol is highly polar and susceptible to ex vivo decomposition into methylguanidine if not properly stabilized.

Rationale for Deproteinization: We utilize Trichloroacetic Acid (TCA) rather than standard organic solvent precipitation (e.g., Acetonitrile). Acetonitrile can cause co-precipitation of highly polar metabolites like creatol, leading to poor recovery. TCA ensures complete protein denaturation while keeping creatol fully dissolved in the aqueous phase (3[3]).

Step 1: Sample Preparation & Deproteinization

• Thaw plasma samples on ice. (Note: Creatol is stable at -70°C, but repeated freeze-thaw cycles must be strictly validated).

• Transfer 100 µL of plasma into a pre-chilled microcentrifuge tube.

• Add 10 µL of internal standard (heavy-isotope labeled creatol or a structural analog to achieve a final concentration of 1 µM).

• Add 20 µL of 20% (w/v) Trichloroacetic Acid (TCA) to deproteinize the sample.

• Vortex vigorously for 30 seconds and incubate on ice for 10 minutes.

• Centrifuge at 15,000 × g for 10 minutes at 4°C.

Step 2: Chromatographic Separation

• Transfer 80 µL of the acidic supernatant to an autosampler vial containing a low-volume insert.

• Inject 5 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., 2.1 × 100 mm, 1.7 µm). Causality: Reversed-phase C18 columns fail to retain polar creatol adequately; HILIC provides superior retention and peak shape.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Run a gradient from 90% B to 50% B over 5 minutes at a flow rate of 0.3 mL/min.

Step 3: Mass Spectrometry Detection (ESI+)

• Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode.

• Monitor the Multiple Reaction Monitoring (MRM) transitions. For creatol (MW ~129.12 g/mol ), the primary transition is typically m/z 130.1 → m/z 87.0 (loss of HNCO) and m/z 130.1 → m/z 60.0.

• Ensure the capillary voltage is optimized (typically ~3.0 kV) and the desolvation temperature is set to 350°C to accommodate the aqueous HILIC gradient.

Data Interpretation & Standardization Challenges

When comparing data across laboratories, the most significant source of bias is assay nonspecificity and calibration drift. In our inter-laboratory programs, establishing a maximum allowable total error (TEa%) and tracking the coefficient of variation (CV) is mandatory (6[6]). If a regional laboratory utilizes an HPLC-UV method while the central lab uses LC-MS/MS, a systematic positive bias is often observed in the HPLC data due to co-eluting uremic retention solutes absorbing at the same UV wavelength. Therefore, cross-calibration using IDMS-traceable standard reference materials (SRMs) is non-negotiable for achieving a harmonized Coefficient of Variation (CVa) below 5% (7[7]).

Conclusion

The quantification of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (creatol) provides profound insights into the oxidative stress profiles of patients with renal impairment. While HPLC remains a viable, low-cost alternative, LC-MS/MS coupled with HILIC chromatography and TCA deproteinization stands as the definitive platform for inter-laboratory clinical trials. By strictly controlling pre-analytical variables and utilizing isotope-dilution strategies, laboratories can achieve the analytical rigor necessary for modern drug development and biomarker validation.

References

• PubChem. "Creatol | C4H7N3O2 | CID 124266". National Library of Medicine (NIH).
• Drug Discoveries & Therapeutics. "Creatinine and HMH (5-hydroxy-1-methylhydantoin, NZ-419) as intrinsic hydroxyl radical scavengers". IACMHR Co., Ltd.
• National Institutes of Health (NIH). "Validation of creatinine assays utilizing HPLC and IDMS traceable standards in sera of children".
• National Institutes of Health (NIH). "Analytical performance evaluation of different test systems on serum creatinine assay".
• National Institute of Public Health (NIPH). "The pro-oxidant role of methylglyoxal in mesenteric artery smooth muscle cells".
• National Institutes of Health (NIH). "Evaluation of oxidative stress markers for the early diagnosis of allograft rejection in feline renal allotransplant recipients with normal renal function".
• National Institutes of Health (NIH). "Interlaboratory Variability in Plasma Creatinine Measurement and the Relation with Estimated Glomerular Filtration Rate and Chronic Kidney Disease Diagnosis".

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• 7. Validation of creatinine assays utilizing HPLC and IDMS traceable standards in sera of children - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one

The Core Principle: Precaution and Professional Disposal

The foundational principle for disposing of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one is to manage it as regulated hazardous chemical waste. Under no circumstances should this compound or its containers be disposed of in standard trash or down the sanitary sewer. [1] Improper disposal can lead to environmental contamination and potential health hazards. All waste, including the pure compound, solutions, and any contaminated materials, must be collected and managed by a licensed chemical waste disposal contractor.[1]

Hazard Assessment and Incompatibilities

While specific toxicological data for 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one is limited, the hazards can be inferred from the broader imidazole class of compounds. Imidazoles are generally considered corrosive, harmful if swallowed, and may pose reproductive health risks.[2][3][4]

Hazard Classification	Inferred Potential Hazards for 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one	Basis of Inference
Acute Toxicity (Oral)	Harmful if swallowed.[2]	Imidazole has an oral LD50 of 970 mg/kg in rats.[2]
Skin Corrosion/Irritation	Causes skin irritation or severe burns.[2]	Imidazole is classified as causing severe skin burns.[2]
Serious Eye Damage/Irritation	Causes serious eye damage.[2]	Imidazole is known to cause severe eye damage.[2]
Reproductive Toxicity	May damage the unborn child.[2]	Imidazole is listed as a potential reproductive toxin.[2]
Environmental Hazard	Potential for long-term adverse effects in the aquatic environment.	General classification for many heterocyclic compounds.

Chemical Incompatibilities: To prevent dangerous reactions, do not mix waste containing this compound with the following:

• Strong Oxidizing Agents[2][3]

• Acids[2][3]

• Acid Anhydrides[2][3]

• Acid Chlorides[2][3]

Personal Protective Equipment (PPE) - Your First Line of Defense

Prior to handling the compound for disposal, ensure you are wearing the appropriate PPE. The rationale is to create a barrier between you and any potential exposure.

• Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

• Hand Protection: Wear nitrile gloves. Always check the manufacturer's glove compatibility chart for the specific chemical and breakthrough time.[2]

• Body Protection: A fully-buttoned laboratory coat is mandatory to protect against skin contact.[2]

• Respiratory Protection: All handling and waste packaging should be conducted within a certified laboratory chemical fume hood to prevent inhalation of any dust or aerosols.[2][3]

Step-by-Step Disposal Protocol

This protocol ensures that waste is collected, stored, and disposed of in a manner that is safe, compliant, and self-validating.

Step 1: Waste Collection

• Collect all waste forms of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one (pure solid, solutions, contaminated labware like pipette tips, and gloves) in a designated hazardous waste container.[1][2]

• The container must be made of a compatible material (e.g., polyethylene) and have a sealable, airtight lid to prevent the release of vapors.[1][2]

Step 2: Labeling

• Attach a completed Dangerous Waste or Hazardous Waste label to the container as soon as the first waste is added.[2]

• The label must clearly state:

  • The words "Hazardous Waste"

  • The full chemical name: "2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one"

  • Any known hazard symbols or pictograms (e.g., Corrosive, Health Hazard).

  • The accumulation start date.

Step 3: Segregated Storage

• Store the sealed waste container in a designated, secure, and well-ventilated waste accumulation area.[1]

• Ensure the storage area is away from the incompatible materials listed in Section 2.[2] The container should be stored as a corrosive material in a cool, dry place away from direct sunlight and heat sources.[2]

Step 4: Professional Disposal

• When the container is full (typically no more than 90% capacity) or is no longer being used, arrange for its collection through your institution's EHS office or a licensed chemical waste disposal contractor.[1][2]

• Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[3][5]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate exposure and contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control and Contain: If safe to do so, prevent the spill from spreading using absorbent materials.

• PPE: Ensure you are wearing the full PPE described in Section 3 before attempting cleanup.

• Cleanup:

  • For solid spills, carefully sweep up the material and place it in the designated hazardous waste container.[3][4] Avoid creating dust.[3][4]

  • For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to absorb the spill. Place the contaminated absorbent into the hazardous waste container.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to your supervisor and your institution's EHS office as per your laboratory's Chemical Hygiene Plan.[2]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper handling and disposal of 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one.

Caption: Disposal workflow for 2-amino-4-hydroxy-3-methyl-4H-imidazol-5-one.

References

• Imidazole Safety Information . Washington State University, Environmental Health & Safety. [Link]

• Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals . National Academies Press. [Link]

• Safety Data Sheet - 4-Nitroaniline . (2021, March 3). KISHIDA CHEMICAL CO., LTD. [Link]

• 2-Amino-4-hydroxy-3-methylpentanoic acid Safety and Hazards . PubChem, National Center for Biotechnology Information. [Link]

• Material Safety Data Sheet - 1-(2-Hydroxyethyl)imidazole, 95% . (2005, November 18). Cole-Parmer. [Link]

• MVL5 Safety Data Sheet . (2024, January 1). DC Chemicals. [Link]

• Guidelines and Laboratory Protocols of Organic Chemistry . (2021, May 27). [Link]

• GHS Model SDS Information: 2-Hydroxy-4-(methylthio)butanoic acid . Ministry of Health, Labour and Welfare, Japan. [Link]

• 2-amino-3-methyl-4H-imidazol-5-one chloride . PubChem, National Center for Biotechnology Information. [Link]

• Safety Data Sheet . (2020, August 3). TUNAP. [Link]

• Laboratory Waste Disposal Guidelines . [Link]

• Laboratory waste disposal . Freie Universität Berlin, Chemistry Department. [Link]

• Instructions for handling laboratory waste . Nicolaus Copernicus University. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. fishersci.com [fishersci.com]
• 4. mmbio.byu.edu [mmbio.byu.edu]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Advanced Handling and PPE Protocols for 2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one (Creatol)

Introduction & Chemical Context

2-Amino-4-hydroxy-3-methyl-4H-imidazol-5-one, widely known in the biochemical community as Creatol or 5-hydroxycreatinine (CAS: 133882-98-1)[1], is a critical oxidative metabolite of creatinine[2]. In clinical research and nephrology drug development, Creatol serves as a highly sensitive prognostic biomarker for oxidative stress, particularly in evaluating chronic renal failure (CRF) and monitoring post-kidney transplantation function[3][4].

Because Creatol is typically synthesized and handled as a highly purified, anhydrous fine powder (Molecular Weight: 129.12 g/mol )[1], laboratory personnel must implement rigorous Personal Protective Equipment (PPE) and engineering controls. These measures are not merely for personnel safety; they are a self-validating system designed to prevent trace contamination that could compromise highly sensitive downstream analytical assays, such as High-Performance Liquid Chromatography (HPLC) or Enzyme-Linked Immunosorbent Assays (ELISA)[5][6].

Hazard Assessment & Causality

The selection of PPE for Creatol is driven by the physical properties of the compound and the precision required in its application:

• Aerosolization & Inhalation Risk: As a lyophilized or finely milled organic powder, Creatol is highly prone to aerosolization during transfer and weighing. Inhalation of fine particulates can cause mechanical irritation to the respiratory tract.

• Dermal and Ocular Vulnerability: Direct contact with the powder can induce mild mechanical irritation to the ocular mucosa and skin.

• Sample Integrity (Moisture Sensitivity): Creatol is a polar, nitrogen-rich heterocyclic compound[7]. Exposure to ambient humidity or trace moisture from human skin (sweat) can cause rapid hydration or degradation, altering its molecular weight and skewing quantitative analytical calibrations[1].

Core Personal Protective Equipment (PPE) Matrix

To standardize safety and sample integrity, the following PPE matrix must be strictly adhered to when handling raw Creatol powder.

PPE Category	Specification / Standard	Quantitative Data / Metric	Scientific Rationale
Respiratory Protection	N95 or P100 Particulate Respirator	≥ 95% to 99.9% filtration efficiency for airborne particles >0.3 μm	Prevents inhalation of aerosolized fine powders during weighing. Essential if a powder-weighing enclosure is unavailable.
Hand Protection	Nitrile Examination Gloves	Minimum thickness: 0.11 mm; Breakthrough time: >480 minutes	Nitrile provides superior chemical resistance compared to latex. Prevents transfer of skin oils/moisture to the hygroscopic powder.
Eye Protection	Chemical Safety Goggles	ANSI Z87.1 compliant (or equivalent)	Protects ocular mucosa from accidental powder splashes or airborne dust settling.
Body Protection	Flame-retardant Lab Coat	100% Cotton or specialized synthetic	Prevents particulate accumulation on street clothing and minimizes static charge generation which can scatter powder.

Operational Workflow: Step-by-Step Handling and Solution Preparation

The following protocol outlines the safe handling and preparation of a 1.0 mg/mL Creatol standard stock solution for HPLC analysis, ensuring both operator safety and analytical accuracy.

Step 1: Environmental Preparation & Engineering Controls

• Ensure the workspace is within a calibrated powder-weighing enclosure or a Class II Biological Safety Cabinet (BSC) to maintain a negative pressure environment.

• Wipe down the analytical balance and surrounding surfaces with 70% Isopropyl Alcohol (IPA) and allow it to dry completely to ensure a moisture-free zone.

Step 2: PPE Donning & Static Mitigation

• Don the lab coat, safety goggles, and N95/P100 respirator.

• Wash hands and don well-fitting nitrile gloves.

• Expert Insight: Use an anti-static gun (ionizer) on the weighing boat and spatula. Creatol powder can hold a static charge, causing it to "jump" and contaminate the balance or expose the operator.

Step 3: Weighing the Compound

• Tare a static-free weighing boat on an analytical balance (precision to 0.1 mg).

• Using a clean, dry stainless-steel micro-spatula, carefully transfer exactly 10.0 mg of Creatol[1].

• Seal the primary chemical container immediately to prevent atmospheric moisture ingress.

Step 4: Reconstitution & Solubilization

• Transfer the 10.0 mg of Creatol into a sterile, amber glass volumetric flask (10 mL). Amber glass is recommended to prevent potential photo-degradation.

• Add 8 mL of HPLC-grade ultra-pure water (or specified mobile phase buffer).

• Vortex gently until the powder is completely dissolved. Creatol is highly soluble in aqueous environments due to its polar hydroxyl and amino groups[8].

• Bring the volume up to exactly 10.0 mL with the solvent to achieve a final concentration of 1.0 mg/mL.

Step 5: Storage & Aliquoting

• Aliquot the stock solution into tightly sealed microcentrifuge tubes.

• Store immediately at -20°C. Avoid repeated freeze-thaw cycles, which can lead to the oxidative degradation of Creatol into downstream metabolites like methylguanidine[4].

Spill Mitigation & Disposal Plan

In the event of a powder spill outside of the containment hood, immediate action is required to prevent widespread aerosolization.

• Isolation: Restrict access to the immediate spill area.

• Containment: Do not dry sweep, as this will aerosolize the powder. Instead, cover the spill with damp absorbent paper towels (using water or 70% IPA).

• Collection: Carefully wipe up the damp powder, folding the paper towels inward to trap the material.

• Disposal: Place all contaminated wipes, along with any contaminated disposable PPE, into a clearly labeled, sealable hazardous waste container. Dispose of as solid chemical waste in compliance with EPA/RCRA or local environmental regulations.

Process Visualization

Operational workflow for the safe handling, preparation, and disposal of Creatol.

References

• [1] Title: Creatol | C4H7N3O2 | CID 124266 - PubChem - NIH Source: nih.gov URL:[Link]

• [2] Title: Creatol, a creatinine metabolite, as a useful determinant of renal function - PubMed Source: nih.gov URL:[Link]

• [4] Title: Creatol, a Creatinine Metabolite, as a Useful Determinant of Renal Function Source: karger.com URL:[Link]

• [5] Title: Dehydration modifies guanidino compound concentrations in the different zones of the rat kidney Source: researcher.life URL: [Link]

• [6] Title: failure chronic renal: Topics by Science.gov Source: science.gov URL: [Link]

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• 1. Creatol | C4H7N3O2 | CID 124266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Creatol, a creatinine metabolite, as a useful determinant of renal function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. creatol | 133882-98-1 [chemicalbook.com]
• 4. karger.com [karger.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. failure chronic renal: Topics by Science.gov [science.gov]
• 7. 肌酸酐 anhydrous, ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. CAS 133882-98-1: creatol | CymitQuimica [cymitquimica.com]